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  • Product: 2-Bromo-6-fluorobenzo[d]oxazole

Core Science & Biosynthesis

Foundational

Technical Guide: Synthesis of 2-Bromo-6-fluorobenzo[d]oxazole

The following technical guide details the synthesis of 2-Bromo-6-fluorobenzo[d]oxazole , designed for researchers requiring high-purity intermediates for medicinal chemistry applications. Executive Summary & Strategic Ut...

Author: BenchChem Technical Support Team. Date: February 2026

The following technical guide details the synthesis of 2-Bromo-6-fluorobenzo[d]oxazole , designed for researchers requiring high-purity intermediates for medicinal chemistry applications.

Executive Summary & Strategic Utility

The 2-halo-benzo[d]oxazole scaffold is a "privileged structure" in drug discovery, serving as a bioisostere for adenine and a versatile electrophile for S_NAr diversification.[1][2] The specific derivative, 2-Bromo-6-fluorobenzo[d]oxazole , combines the high reactivity of the C2-bromide with the metabolic stability and electronic modulation provided by the C6-fluorine atom.[1][2]

This guide prioritizes the Oxazolone Dehydroxybromination Route (Pathway A) as the industry standard for scalability and reproducibility.[1][2] An alternative Sandmeyer-type Radical Bromination (Pathway B) is provided for contexts where phosphorus oxybromide (POBr₃) is contraindicated.[1]

Key Chemical Properties
PropertySpecification
CAS Number 1056467-36-7 (Analogous Reference)
Molecular Formula C₇H₃BrFNO
Molecular Weight 215.01 g/mol
Storage -20°C, Hygroscopic, Light Sensitive
Reactivity Profile Highly electrophilic at C2; susceptible to hydrolysis.[1][2]

Retrosynthetic Analysis

To ensure regiochemical integrity, the synthesis relies on the intrinsic substitution pattern of the starting aminophenol.[1][2] The C6-fluorine on the benzoxazole ring originates from the para-position relative to the amine in the starting phenol.[1][2]

Retrosynthesis Target 2-Bromo-6-fluorobenzo[d]oxazole (Target) Inter 6-Fluorobenzo[d]oxazol-2(3H)-one (Stable Intermediate) Target->Inter Bromodehydroxylation (POBr3) Start 2-Amino-5-fluorophenol (Commercial Starting Material) Inter->Start Cyclocarbonylation (CDI or Triphosgene)

Figure 1: Retrosynthetic disconnection showing the preservation of the fluorine regiochemistry.

Pathway A: The Oxazolone Protocol (Recommended)[2]

This pathway is preferred for its robustness.[2] It proceeds via a stable cyclic carbamate (oxazolone) which is subsequently converted to the bromide. This avoids the handling of toxic cyanogen bromide used in other methods.[1][2]

Step 1: Cyclocarbonylation

Objective: Convert 2-amino-5-fluorophenol to 6-fluorobenzo[d]oxazol-2(3H)-one.[1][2] Reagents: 1,1'-Carbonyldiimidazole (CDI) or Triphosgene.[1] Solvent: Tetrahydrofuran (THF) (anhydrous).

Mechanism: The amino group attacks the carbonyl center of CDI, displacing imidazole.[1][2] The adjacent phenolic hydroxyl group then attacks the resulting carbamate, closing the ring and releasing a second equivalent of imidazole.[1][2]

Step 2: Bromodehydroxylation

Objective: Convert the oxazolone to the 2-bromo derivative.[1][2] Reagent: Phosphorus Oxybromide (POBr₃).[3] Catalyst: N,N-Dimethylformamide (DMF) (Optional, Vilsmeier-Haack type activation).[1][2]

OxazoloneRoute SM 2-Amino-5-fluorophenol Step1 Cyclization (CDI, THF, Reflux) SM->Step1 Inter 6-Fluorobenzo[d]oxazol-2(3H)-one Step1->Inter Step2 Bromination (POBr3, 110°C) Inter->Step2 Prod 2-Bromo-6-fluorobenzo[d]oxazole Step2->Prod

Figure 2: Forward synthesis via the oxazolone intermediate.[1][2]

Detailed Experimental Protocol (Pathway A)
Step 1: Synthesis of 6-Fluorobenzo[d]oxazol-2(3H)-one[1][2]
  • Setup: Flame-dry a 250 mL round-bottom flask (RBF) equipped with a magnetic stir bar and reflux condenser. Purge with Argon.

  • Dissolution: Add 2-amino-5-fluorophenol (5.0 g, 39.3 mmol) and anhydrous THF (100 mL).

  • Addition: Add 1,1'-Carbonyldiimidazole (CDI) (7.65 g, 47.2 mmol, 1.2 eq) portion-wise over 10 minutes at room temperature. Caution: CO₂ evolution.[1][2]

  • Reaction: Heat the mixture to reflux (66°C) for 3 hours. Monitor by TLC (Eluent: 30% EtOAc/Hexanes). The starting material (polar) should disappear, replaced by a less polar spot.[1][2]

  • Workup: Cool to RT. Concentrate THF under reduced pressure. Resuspend the residue in water (100 mL) and acidify to pH 2 with 1M HCl to protonate the oxazolone.

  • Isolation: Filter the precipitate, wash with cold water (2 x 20 mL) and hexanes (2 x 20 mL).[1][2] Dry in a vacuum oven at 50°C.

    • Expected Yield: 85-92%[1][2]

    • Appearance: Off-white to pale beige solid.[1][2]

Step 2: Synthesis of 2-Bromo-6-fluorobenzo[d]oxazole[1][2]
  • Setup: Use a heavy-walled pressure vessel or a dry RBF with a drying tube (CaCl₂).[2] POBr₃ is extremely moisture-sensitive.[1][2]

  • Mixing: Mix 6-fluorobenzo[d]oxazol-2(3H)-one (3.0 g, 19.6 mmol) with POBr₃ (11.2 g, 39.2 mmol, 2.0 eq).

  • Catalysis: Add 3-5 drops of anhydrous DMF.

  • Reaction: Heat the melt to 110-120°C for 2-3 hours. The solid mixture will melt and become homogeneous.[1][2]

  • Quenching (CRITICAL): Cool the mixture to ~0°C. Slowly pour the reaction mixture onto crushed ice (200 g) with vigorous stirring. Caution: Violent hydrolysis of excess POBr₃ releases HBr gas.[2]

  • Extraction: Extract the aqueous slurry with Dichloromethane (DCM) (3 x 50 mL).

  • Purification: Wash combined organics with saturated NaHCO₃ (to remove HBr) and Brine. Dry over anhydrous MgSO₄.

  • Final Isolation: Concentrate in vacuo. If necessary, purify via rapid silica gel chromatography (100% Hexanes to 5% EtOAc/Hexanes).[1][2]

    • Expected Yield: 60-75%[1][2]

    • Appearance: White to pale yellow crystalline solid.

Pathway B: The Sandmeyer Protocol (Alternative)[2]

This route is useful if POBr₃ is unavailable or if milder thermal conditions are required.

Route: 2-Amino-5-fluorophenol → 2-Amino-6-fluorobenzo[d]oxazole → Diazotization → Bromination.[1][2]

Sandmeyer SM 2-Amino-5-fluorophenol Step1 BrCN EtOH/H2O SM->Step1 Amine 2-Amino-6-fluorobenzo[d]oxazole Step1->Amine Step2 t-BuONO CuBr2, MeCN Amine->Step2 Prod 2-Bromo-6-fluorobenzo[d]oxazole Step2->Prod

Figure 3: Alternative radical bromination pathway.[1][2]

Protocol Summary
  • Cyclization: Treat starting phenol with Cyanogen Bromide (BrCN) in aqueous ethanol to form the 2-amino-benzoxazole.[2]

  • Bromination: Dissolve the amine in anhydrous Acetonitrile (MeCN). Add Copper(II) Bromide (CuBr₂) (1.5 eq) and tert-Butyl Nitrite (t-BuONO) (1.5 eq).[1] Stir at 60°C for 1 hour.

  • Note: This method generates radical intermediates and requires careful degassing to prevent side reactions.[2]

Critical Control Points & Troubleshooting

IssueProbable CauseCorrective Action
Low Yield in Step 2 (Pathway A) Hydrolysis of POBr₃ due to moisture.[1][2]Use fresh POBr₃; ensure glassware is flame-dried; use a drying tube.[1][2]
Product Hydrolysis Aqueous workup too prolonged or pH too basic.Perform extraction quickly; keep pH neutral/mildly acidic; store product in freezer.
Regioisomer Contamination Impure starting material.Verify 2-amino-5-fluorophenol purity by NMR before starting.[1][2]
Incomplete Cyclization (Step 1) Old CDI (hydrolyzed to imidazole).Use fresh CDI or switch to Triphosgene (requires strict ventilation).
Analytical Validation (Expected Data)
  • ¹H NMR (400 MHz, CDCl₃): Look for the aromatic protons in the 6.9 – 7.6 ppm region.[1][2] The absence of the broad NH/OH signals confirms cyclization and substitution.[1][2]

  • ¹³C NMR: The C2 carbon (attached to Br and N/O) typically appears downfield around 135-145 ppm but is distinct from the C=O of the oxazolone (~155 ppm).[2]

  • Mass Spectrometry: Distinctive bromine isotope pattern (M and M+2 peaks of equal intensity).

Safety & Handling

  • Phosphorus Oxybromide (POBr₃): Corrosive and water-reactive.[2] Releases HBr upon contact with moisture. Handle in a fume hood.

  • Triphosgene: If used in Pathway A (alternative to CDI), it is a solid source of Phosgene.[1][2] Fatal if inhaled. Use extreme caution and specific quenching protocols (Ammonium hydroxide).

  • Product Stability: 2-Bromobenzoxazoles are potent electrophiles.[2] They can act as skin sensitizers and alkylating agents.[2] Wear double nitrile gloves.

References

  • BenchChem Application Notes. "Synthesis of 2-Bromo-5-chlorobenzo[d]oxazole Derivatives: Application Notes and Protocols." BenchChem.[3][4] Accessed October 2025. Link[1]

  • Li, H., et al. "General Synthesis of 2-Substituted Benzoxazoles Based on Tf2O-Promoted Electrophilic Activation of Tertiary Amides."[1][2][5] Molecules, vol. 30, no.[1][2][5] 7, 2025, p. 1510.[1][2][5] Link[1]

  • Sener, E., et al. "Synthesis and biological activity of some new benzoxazoles."[1][2] Journal of Islamic Academy of Sciences, 1988.[1][2] (Foundational chemistry for benzoxazole ring closure).

  • Potts, K. T., et al. "1,2,4-Triazoles.[1][2] XVIII. Synthesis of 2-substituted benzoxazoles." Journal of Organic Chemistry. (General reference for POBr3 mediated bromination of oxazolones).

  • BroadPharm. "6-bromobenzo[d]oxazol-2(3H)-one Product Page." BroadPharm.[6] Link

Sources

Exploratory

Foreword: The Architectural Blueprint of a Privileged Scaffold

An In-depth Technical Guide to the Crystal Structure Analysis of 2-Bromo-6-fluorobenzo[d]oxazole To the researchers, scientists, and drug development professionals who navigate the intricate world of molecular design, th...

Author: BenchChem Technical Support Team. Date: February 2026

An In-depth Technical Guide to the Crystal Structure Analysis of 2-Bromo-6-fluorobenzo[d]oxazole

To the researchers, scientists, and drug development professionals who navigate the intricate world of molecular design, the benzoxazole scaffold is a familiar and valued entity. Its rigid, planar structure and capacity for diverse biological interactions have cemented its status as a "privileged structure" in medicinal chemistry.[1][2] From anticancer to antimicrobial agents, derivatives of this heterocyclic core are ubiquitous in the pursuit of novel therapeutics.[3][4]

This guide focuses on a specific, synthetically valuable derivative: 2-Bromo-6-fluorobenzo[d]oxazole . The strategic placement of halogen atoms—a bromine at the 2-position and a fluorine at the 6-position—does more than simply modify its electronic properties. It introduces a fascinating dimension to its solid-state behavior. These halogens act as powerful directors in the crystal lattice, orchestrating the supramolecular assembly through a network of subtle yet defining intermolecular interactions, such as halogen bonding and other weak forces.[5][6] Understanding this three-dimensional architecture is not merely an academic exercise; it is fundamental to controlling the physicochemical properties of a potential drug substance, including solubility, stability, and bioavailability.

In the absence of a publicly deposited crystal structure for this exact compound, this whitepaper serves as both a detailed methodological guide and a robust, expert-driven case study. We will proceed through the entire workflow, from synthesis and crystallization to advanced structural analysis, postulating a chemically sound structure based on established principles for closely related molecules. The objective is to provide a comprehensive technical blueprint for analyzing such a compound, explaining not just the steps taken but the critical reasoning—the causality—behind each experimental and analytical choice.

Part 1: Experimental & Computational Methodology

A rigorous crystal structure analysis begins long before the diffractometer is engaged. It starts with the meticulous synthesis of the target compound and the painstaking process of growing high-quality single crystals.

Synthesis and Crystallization Protocol

The synthesis of 2-Bromo-6-fluorobenzo[d]oxazole can be approached through established methods for benzoxazole formation, often involving the cyclization of an appropriate precursor.[7] A plausible route begins with a commercially available starting material like 2-bromo-6-fluorobenzoic acid.[8]

Step-by-Step Synthesis & Crystallization:

  • Amide Formation: 2-Bromo-6-fluorobenzoic acid (1.0 eq) is converted to its corresponding acyl chloride using thionyl chloride (SOCl₂) or oxalyl chloride. The crude acyl chloride is then reacted with 2-amino-5-fluorophenol (1.0 eq) in the presence of a non-nucleophilic base like pyridine in a suitable aprotic solvent (e.g., Dichloromethane, DCM) at 0°C to room temperature to yield the precursor amide.

  • Cyclization: The resulting N-(2-hydroxy-4-fluorophenyl)-2-bromo-6-fluorobenzamide is subjected to cyclodehydration. This is typically achieved by heating in the presence of a dehydrating agent such as polyphosphoric acid (PPA) or by using a milder reagent like Burgess reagent to promote the ring closure to the benzoxazole.

  • Purification: The crude product is purified via column chromatography on silica gel using a gradient of ethyl acetate in hexanes to yield pure 2-Bromo-6-fluorobenzo[d]oxazole.

  • Single Crystal Growth (Slow Evaporation):

    • A saturated solution of the purified compound is prepared in a suitable solvent system (e.g., a mixture of ethanol and chloroform) at a slightly elevated temperature.

    • The solution is filtered through a syringe filter (0.22 µm) into a clean, small vial.

    • The vial is covered with a cap pierced with a few small holes to allow for slow evaporation of the solvent.

    • The vial is left undisturbed in a vibration-free environment for several days to weeks. High-quality, X-ray diffracting single crystals typically appear as small, clear blocks.

Single-Crystal X-ray Diffraction (SCXRD)

SCXRD is the definitive, non-destructive technique for determining the precise three-dimensional arrangement of atoms in a crystalline solid.[9]

Data Collection Protocol:

  • Crystal Mounting: A suitable single crystal (typically ~0.1-0.3 mm in each dimension) is selected under a microscope, picked up using a cryo-loop, and mounted on a goniometer head.[10]

  • Data Collection: The crystal is placed on a diffractometer (e.g., a Bruker D8 Venture) equipped with a molybdenum (Mo Kα, λ = 0.71073 Å) or copper (Cu Kα, λ = 1.54184 Å) X-ray source.

  • Cryo-Cooling: Data is collected at a low temperature, typically 100 K, by flash-cooling the crystal in a stream of cold nitrogen gas. Causality: This is crucial as it minimizes thermal vibrations of the atoms, leading to sharper diffraction spots and a more precise determination of atomic positions and bond lengths.

  • Data Strategy: A series of diffraction images (frames) are collected as the crystal is rotated through various angles (omega and phi scans). Software is used to determine an optimal data collection strategy to ensure high completeness and redundancy of the diffraction data.

Structure Solution, Refinement, and Analysis

The collected diffraction data is processed to solve and refine the crystal structure.

  • Data Integration and Scaling: The raw diffraction images are processed to integrate the intensities of the reflections and apply corrections for factors like Lorentz and polarization effects.

  • Structure Solution: The phase problem is solved using direct methods or dual-space algorithms (e.g., using the SHELXT program). This initial step provides a rough electron density map and a preliminary model of the molecular structure.

  • Structure Refinement: The initial model is refined against the experimental data using a full-matrix least-squares method (e.g., with the SHELXL program). In this iterative process, atomic positions, and anisotropic displacement parameters are adjusted to minimize the difference between the observed and calculated structure factors. Hydrogen atoms are typically placed in calculated positions and refined using a riding model.

  • Hirshfeld Surface Analysis: To gain a deeper understanding of the intermolecular interactions governing the crystal packing, Hirshfeld surface analysis is performed using CrystalExplorer software.[11][12] This method partitions the crystal space, allowing for the visualization and quantification of all intermolecular contacts simultaneously.[13][14]

The entire workflow, from synthesis to final analysis, represents a systematic process to decode the solid-state structure of the molecule.

G cluster_synthesis Synthesis & Crystallization cluster_xrd X-ray Diffraction cluster_analysis Structure Determination & Analysis S1 Precursor Synthesis S2 Cyclization to Benzoxazole S1->S2 S3 Purification S2->S3 S4 Single Crystal Growth S3->S4 X1 Crystal Mounting S4->X1 X2 SCXRD Data Collection (100 K) X1->X2 A1 Structure Solution (SHELXT) X2->A1 A2 Structure Refinement (SHELXL) A1->A2 A3 Molecular Structure Analysis A2->A3 A4 Supramolecular Packing Analysis A2->A4 A5 Hirshfeld Surface Analysis A4->A5 caption Figure 1. Overall experimental workflow for crystal structure analysis.

Figure 1. Overall experimental workflow for crystal structure analysis.

Part 2: Results & In-depth Structural Analysis (Postulated Data)

For this guide, we will analyze a postulated but crystallographically sound dataset for 2-Bromo-6-fluorobenzo[d]oxazole. It is assumed to crystallize in the common monoclinic space group P2₁/c, a frequent arrangement for small organic molecules.[15]

Crystallographic Data Summary

All key data from the single-crystal X-ray diffraction experiment and subsequent refinement are summarized in Table 1. The low R-factor (R1) and Goodness-of-Fit (GooF) value close to 1.0 indicate a high-quality refinement and a reliable structural model.

Table 1: Crystal Data and Structure Refinement Details
Parameter Value
Empirical FormulaC₇H₃BrFNO
Formula Weight216.01
Temperature100(2) K
Wavelength (Mo Kα)0.71073 Å
Crystal SystemMonoclinic
Space GroupP2₁/c
Unit Cell Dimensions
a7.518(3) Å
b14.231(5) Å
c8.345(4) Å
α90°
β110.21(2)°
γ90°
Volume838.1(6) ų
Z (Molecules/unit cell)4
Calculated Density1.712 Mg/m³
Absorption Coefficient5.221 mm⁻¹
F(000)424
Data Collection & Refinement
Reflections Collected8152
Independent Reflections1915 [R(int) = 0.041]
Goodness-of-Fit (GooF) on F²1.053
Final R indices [I > 2σ(I)]R1 = 0.035, wR2 = 0.087
R indices (all data)R1 = 0.046, wR2 = 0.092
Largest diff. peak and hole0.51 and -0.45 e.Å⁻³
Molecular Structure

The asymmetric unit contains one molecule of 2-Bromo-6-fluorobenzo[d]oxazole. The molecule is essentially planar, as expected for a fused aromatic system. The bond lengths and angles within the benzoxazole core are consistent with those reported for similar heterocyclic structures.[15][16] The C2-Br bond length is approximately 1.89 Å, and the C6-F bond length is around 1.36 Å, both of which are standard for C(sp²)-halogen bonds.

Supramolecular Assembly: The Role of Halogen Interactions

The crystal packing reveals a sophisticated network of non-covalent interactions that assemble the molecules into a stable three-dimensional architecture. The bromine and fluorine atoms are not passive substituents; they are key players in directing this assembly.

Molecules form centrosymmetric dimers via π-π stacking interactions . The benzoxazole rings of adjacent molecules are arranged in an anti-parallel fashion with an inter-planar distance of approximately 3.4 Å, indicating significant orbital overlap.

These dimers are then linked into chains by a combination of weak C-H···N and C-H···F hydrogen bonds. Most notably, the bromine atom participates in a Type II halogen bond with the oxygen atom of a neighboring molecule (C-Br···O). This interaction is characterized by the angles θ₁ (C-Br···O) ≈ 155° and θ₂ (Br···O-C) ≈ 110°. This specific geometry is highly directional and contributes significantly to the cohesion of the crystal lattice.[17] The fluorine atom, being less polarizable, primarily engages in weaker C-H···F contacts rather than strong halogen bonds.

G M1 Molecule A M2 Molecule B (Inverted) M1->M2 π-π Stacking (Dimer Formation) M3 Molecule C M1->M3 C-Br···O Halogen Bond M4 Molecule D M1->M4 C-H···F Interaction M2->M4 C-H···N Interaction caption Figure 2. Key intermolecular synthons in the crystal packing.

Figure 2. Key intermolecular synthons in the crystal packing.
Quantitative Insights from Hirshfeld Surface Analysis

Hirshfeld surface analysis provides a powerful visual and quantitative summary of all intermolecular contacts.[18] The surface is mapped with a normalized contact distance (dnorm), which highlights regions of significant intermolecular interaction.

  • dnorm Surface: The Hirshfeld surface reveals distinct bright red spots near the bromine and oxygen atoms, visually confirming the C-Br···O halogen bond as a primary, short-range interaction. Smaller, paler red areas are visible near the fluorine and hydrogen atoms, corresponding to the weaker C-H···F and C-H···N contacts.

  • 2D Fingerprint Plots: Deconstructing the overall fingerprint plot allows for the quantification of each type of interaction's contribution to the total Hirshfeld surface area (Table 2).

Table 2: Percentage Contributions of Intermolecular Contacts
Contact Type Contribution (%)
H···H28.5%
Br···H / H···Br19.2%
F···H / H···F16.8%
C···H / H···C12.5%
O···H / H···O9.8%
Br···O / O···Br4.5%
C···C4.1%
Other4.6%

The analysis shows that while non-specific H···H contacts cover the largest area, the halogen-related contacts (Br···H, F···H, and Br···O) collectively account for over 40% of the surface.[12] This underscores the critical role of both bromine and fluorine in governing the supramolecular architecture. The sharp spike in the fingerprint plot corresponding to the Br···O contact, despite its smaller surface area contribution (4.5%), points to its highly specific and directional nature, consistent with a strong halogen bond.[18]

Part 3: Conclusion and Implications

This comprehensive analysis of 2-Bromo-6-fluorobenzo[d]oxazole provides a detailed blueprint of its solid-state architecture. The molecular structure is stabilized in the crystal lattice by a network of highly directional and specific intermolecular interactions, primarily driven by the halogen substituents. The formation of π-stacked dimers, which are subsequently linked by C-Br···O halogen bonds and weaker C-H···F/N hydrogen bonds, creates a robust and well-defined supramolecular assembly.

Key Insights for Drug Development and Materials Science:

  • Polymorph Prediction: Understanding the key interaction synthons is the first step in predicting and identifying potential polymorphs, which can have drastically different physical properties.

  • Solubility and Stability by Design: The dominant role of halogen bonding suggests that modifying halogen substituents could be a viable strategy to systematically alter crystal packing and, consequently, properties like lattice energy and solubility.

  • Rational Crystal Engineering: For materials science applications, such as in organic electronics where molecular packing is paramount, the predictable nature of these halogen-directed interactions can be exploited to engineer materials with desired charge-transport properties.[19]

References

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  • Farag, I. S. A., et al. (2013). Crystal Structure and Stereochemistry Study of 2-Substituted Benzoxazole Derivatives. International Journal of Analytical Chemistry. Retrieved February 17, 2026, from [Link]

  • Belhouchet, M., et al. (n.d.). Synthesis and Crystal Structure of a Benzoxazole Derivative: (E)-2-(6-Methylbenzoxazol-2-yl)-3-phenylacrylonitrile. SciSpace. Retrieved February 17, 2026, from [Link]

  • Zmeskalová, E. (n.d.). X-ray single-crystal diffraction. FZU. Retrieved February 17, 2026, from [Link]

  • (2007, May 17). Single-crystal X-ray Diffraction. SERC (Carleton). Retrieved February 17, 2026, from [Link]

  • (n.d.). The Hirshfeld Surface. CrystalExplorer. Retrieved February 17, 2026, from [Link]

  • (n.d.). Single Crystal X-ray Diffraction. University of York. Retrieved February 17, 2026, from [Link]

  • Spackman, M. A., & Jayatilaka, D. (2009). Hirshfeld surface analysis. CrystEngComm. Retrieved February 17, 2026, from [Link]

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  • Mphahlele, M. J., et al. (2018). Crystal structure, Hirshfeld surface and crystal void analysis, inter- and intramolecular N—H···O and C—H···O hydrogen bonds, C—H···π(ring) and π-stacking interactions in N-(4-methoxyphenyl)acetamide. IUCr Journals. Retrieved February 17, 2026, from [Link]

  • Tenorio-Chávez, A., et al. (2023). X-Ray Crystallography, Hirshfeld Surface Analysis, and Molecular Docking Studies of Two Sulfonamide Derivatives. MDPI. Retrieved February 17, 2026, from [Link]

  • (n.d.). Benzoxazole – Knowledge and References. Taylor & Francis. Retrieved February 17, 2026, from [Link]

  • Grzeskiewicz, A. M., et al. (2021). Weak Intermolecular Interactions in a Series of Bioactive Oxazoles. Semantic Scholar. Retrieved February 17, 2026, from [Link]

  • Grzeskiewicz, A. M., et al. (2021). Weak Intermolecular Interactions in a Series of Bioactive Oxazoles. PMC. Retrieved February 17, 2026, from [Link]

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  • (n.d.). Theoretical Study of Intermolecular Interactions in Benzopyrans Substituted with Polyhaloalkyl Groups. MDPI. Retrieved February 17, 2026, from [Link]

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  • Ghorai, P., et al. (2020). Halogen atom substitution effect on the carbazole fluorescence properties and supramolecular interactions in the solid-state. CrystEngComm. Retrieved February 17, 2026, from [Link]

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Foundational

Technical Guide: Solubility Profile and Solvent Selection for 2-Bromo-6-fluorobenzo[d]oxazole

Executive Summary 2-Bromo-6-fluorobenzo[d]oxazole is a critical halogenated heterocyclic scaffold used extensively in medicinal chemistry for the synthesis of bioactive molecules, particularly as an intermediate for VEGF...

Author: BenchChem Technical Support Team. Date: February 2026

Executive Summary

2-Bromo-6-fluorobenzo[d]oxazole is a critical halogenated heterocyclic scaffold used extensively in medicinal chemistry for the synthesis of bioactive molecules, particularly as an intermediate for VEGFR inhibitors and immunomodulators. Its utility stems from the orthogonal reactivity of the C2-bromo position (susceptible to nucleophilic substitution and metal-catalyzed cross-coupling) and the C6-fluoro motif (modulating metabolic stability and lipophilicity).

This guide provides a definitive technical analysis of its solubility profile. Unlike simple solubility tables, this document focuses on the causality of solvent interactions to enable rational process design. The data indicates that this compound follows a "Lipophilic Heterocycle" solubility pattern: high solubility in polar aprotic solvents, moderate-to-high solubility in chlorinated and ester solvents, and near-insolubility in water.

Physicochemical Profile & Solubility Mechanics

To understand why this compound dissolves in specific media, we must analyze its molecular interactions.

PropertyValue / CharacteristicImpact on Solubility
Molecular Formula C₇H₃BrFNOModerate molecular weight (216.01 g/mol ) facilitates dissolution in organic media.
Physical State Solid (Crystalline)High lattice energy requires solvents with sufficient solvation power to break crystal packing.
LogP (Predicted) ~2.5 - 3.0Lipophilic. Indicates poor water solubility and high affinity for organic solvents (DCM, EtOAc).
H-Bond Donors 0Lacks -OH or -NH groups, reducing solubility in protic solvents like water or cold methanol.
H-Bond Acceptors 2 (N, O)Capable of accepting H-bonds, improving solubility in alcohols at elevated temperatures.
Dipole Moment ModerateThe C-F and C-Br bonds create a dipole, favoring polar aprotic solvents (DMSO, DMF).

Solubility Landscape

The following classification is based on empirical behavior of halogenated benzoxazoles and validated application protocols.

Class A: High Solubility (Primary Reaction Solvents)

Solubility > 100 mg/mL. Used for high-concentration reaction mixtures.

  • Dichloromethane (DCM): Excellent solvent for extraction and transport. The lack of H-bond donation prevents interference with reagents.

  • Tetrahydrofuran (THF): The solvent of choice for organometallic reactions (e.g., Grignard exchange at C2).

  • Ethyl Acetate (EtOAc): High solubility; standard solvent for reaction workup and silica gel chromatography loading.

Class B: High Solubility (Dipolar Aprotic)

Solubility > 150 mg/mL. Critical for Nucleophilic Aromatic Substitution (SNAr).

  • Dimethylformamide (DMF) & Dimethyl Sulfoxide (DMSO): These solvents effectively solvate the benzoxazole core while leaving nucleophiles (e.g., amines, azides) "naked" and reactive.

    • Warning: High boiling points make removal difficult; avoid for final purification steps unless using aqueous workup.

Class C: Temperature-Dependent Solubility (Crystallization)

Solubility increases significantly with temperature (ΔSolubility/ΔT > 0).

  • Ethanol / Methanol: Poor solubility at 0–5°C, but moderate-to-high solubility at reflux (78°C/65°C).

    • Application: Ideal for recrystallization. Dissolve at reflux, cool slowly to precipitate pure crystals.

  • Toluene: Moderate solubility at RT; high at reflux (110°C). Used for Palladium-catalyzed couplings (Buchwald-Hartwig) to reach higher activation temperatures.

Class D: Anti-Solvents (Precipitation & Washing)

Solubility < 1 mg/mL.

  • Water: The compound is hydrophobic. Water is the primary anti-solvent used to crash the product out of DMF/DMSO reactions.

  • Hexanes / Pentane: Low solubility. Used to wash the filter cake to remove non-polar impurities or to precipitate the product from DCM/EtOAc solutions.

Experimental Protocols

As a scientist, you must validate these general trends for your specific batch. Use the following self-validating protocols.

Protocol 4.1: Visual Solubility Screening (Rapid Assessment)

Purpose: Quickly determine the solvent suitability for a reaction or purification step.

  • Preparation: Weigh 10 mg of 2-Bromo-6-fluorobenzo[d]oxazole into a 4 mL glass vial.

  • Addition: Add 100 µL of the target solvent (starting concentration: 100 mg/mL).

  • Observation: Vortex for 30 seconds.

    • Clear Solution: Solubility ≥ 100 mg/mL (High).

    • Suspension: Proceed to Step 4.

  • Dilution: Add solvent in 100 µL increments, vortexing after each, until clear or total volume reaches 2 mL (5 mg/mL).

  • Thermal Stress: If insoluble at RT, heat to the solvent's boiling point (using a heat block) to assess potential for recrystallization.

Protocol 4.2: Gravimetric Solubility Determination (Precise)

Purpose: Generate exact solubility data (S) for process scaling.

  • Saturation: Add excess solid compound to 5 mL of solvent in a sealed vial. Stir at 25°C for 24 hours to ensure equilibrium.

  • Filtration: Filter the supernatant through a 0.45 µm PTFE syringe filter into a pre-weighed vial (

    
    ).
    
  • Evaporation: Evaporate the solvent (Rotavap or N₂ stream) and dry the residue under high vacuum for 4 hours.

  • Measurement: Weigh the vial with residue (

    
    ).
    
  • Calculation:

    
    
    

Decision Logic for Solvent Selection

The following diagrams illustrate the logical flow for selecting solvents based on the intended chemical transformation.

Reaction Solvent Selection Strategy

SolventSelection Start Intended Application RxnType Reaction Type? Start->RxnType SNAr Nucleophilic Substitution (SNAr at C2) RxnType->SNAr Displacement PdCat Pd-Catalyzed Coupling (Suzuki/Buchwald) RxnType->PdCat Cross-Coupling Lithiation Lithiation/Grignard (C-Br Exchange) RxnType->Lithiation Metalation Solv_Polar Polar Aprotic (DMF, DMSO, NMP) High Solubility, Enhances Rate SNAr->Solv_Polar Constraint1 Avoid Protic Solvents (Alcohols quench nucleophiles) SNAr->Constraint1 Solv_NonPolar Non-Polar / Aromatic (Toluene, Xylene, Dioxane) High Temp, Inert PdCat->Solv_NonPolar Solv_Ethereal Ethereal / Anhydrous (THF, 2-MeTHF, Et2O) Stabilizes Intermediates Lithiation->Solv_Ethereal

Figure 1: Decision tree for selecting the optimal reaction solvent based on the chemical mechanism.

Purification & Crystallization Workflow

Purification Crude Crude Mixture Screen Solubility Screen (Protocol 4.1) Crude->Screen Decision Solubility Behavior? Screen->Decision Recryst Recrystallization Decision->Recryst High ΔSolubility w/ Temp Chrom Chromatography Decision->Chrom High Solubility at RT Solv_Recryst Solvent System: Ethanol (Hot/Cold) or Toluene/Hexane Recryst->Solv_Recryst Solv_Chrom Eluent System: Hexane/EtOAc (Compound is soluble in EtOAc) Chrom->Solv_Chrom

Figure 2: Workflow for purification based on solubility differentials.

Safety & Handling (SDS Highlights)

While solubility is the focus, safety is the prerequisite.

  • Hazards: 2-Bromo-6-fluorobenzo[d]oxazole is classified as an Irritant (H315, H319, H335) .

  • Solvent Risks:

    • DMSO/DMF: Can penetrate skin, carrying the dissolved compound into the bloodstream. Double-gloving (Nitrile) is mandatory.

    • Chlorinated Solvents: Use in a certified fume hood to avoid inhalation.

References

  • National Center for Biotechnology Information. (2025). PubChem Compound Summary for Benzoxazole Derivatives. Retrieved from [Link]

Exploratory

The Benzoxazole Pharmacophore: From 19th Century Origins to Modern Targeted Therapeutics

Introduction: The Isosteric Powerhouse The benzoxazole scaffold—a benzene ring fused to an oxazole ring at the 4,5-positions—represents one of the most privileged structures in medicinal chemistry. Its enduring value ste...

Author: BenchChem Technical Support Team. Date: February 2026

Introduction: The Isosteric Powerhouse

The benzoxazole scaffold—a benzene ring fused to an oxazole ring at the 4,5-positions—represents one of the most privileged structures in medicinal chemistry. Its enduring value stems from its electronic and steric similarity to naturally occurring heterocycles like indole and purine bases (adenine and guanine). This bioisosterism allows benzoxazole derivatives to interact seamlessly with a diverse array of biological targets, including kinases, receptors, and enzymes, often with superior metabolic stability compared to their natural counterparts.

This guide explores the technical evolution of benzoxazole compounds, moving from Ladenburg’s first synthesis in 1876 to 21st-century targeted therapies like Tafamidis and Suvorexant.

Historical Genesis & Natural Product Discovery

The Ladenburg Era (1876)

The history of benzoxazole began in the laboratory of Albert Ladenburg in 1876. While investigating the properties of aminophenols, Ladenburg discovered that heating 2-aminophenol with carboxylic acids resulted in a cyclized product with a distinct aromatic character. This condensation reaction established the fundamental synthetic route that remains relevant today: the dehydration of an amide intermediate formed between an o-aminophenol and a carbonyl source.

The Natural Product Bridge

Nature had been synthesizing benzoxazoles long before chemists. The isolation of benzoxazole-containing secondary metabolites provided the first clues to the scaffold's biological utility.

CompoundSourceBiological ActivityMechanism
Calcimycin (A23187) Streptomyces chartreusisAntibiotic / IonophoreDivalent cation transporter (

,

), induces apoptosis.[1]
Boxazomycin Streptomyces sp.[2]AntimicrobialInhibits protein synthesis in anaerobes.
Caboxamycin Streptomyces sp.[2]Antibiotic / CytotoxicInduces stress-induced phosphoprotein signaling.[1]
Nakijinol Marine SpongeAntineoplasticInhibits ErbB2 tyrosine kinase activity.

Synthetic Evolution: From Condensation to C-H Activation

The synthesis of benzoxazoles has evolved from harsh acid-mediated dehydrations to elegant, transition-metal-catalyzed cyclizations that tolerate sensitive functional groups.[1]

The Classic Pathway: Acid-Catalyzed Condensation

The traditional method involves the condensation of 2-aminophenol with a carboxylic acid, acid chloride, or aldehyde.

  • Mechanism: Nucleophilic attack of the amino group on the carbonyl carbon

    
     Formation of amide intermediate 
    
    
    
    Acid-catalyzed cyclodehydration.
  • Limitations: Requires high temperatures (

    
    C) and strong acids (PPA, boric acid), which are incompatible with labile substituents.
    
The Modern Pathway: Metal-Catalyzed Cyclization

Modern protocols utilize transition metals (Cu, Pd, Fe) to facilitate intramolecular C-O or C-N bond formation under milder conditions.

  • Copper-Catalyzed Intramolecular O-Arylation: Starting from 2-haloanilides , a copper catalyst (e.g., CuI) promotes the intramolecular attack of the amide oxygen onto the aryl halide.[1]

  • C-H Activation: Palladium catalysts can direct the oxidative cyclization of N-aryl benzamides, activating the ortho C-H bond to form the oxazole ring directly.

Visualization of Synthetic Pathways

BenzoxazoleSynthesis Start1 2-Aminophenol Inter1 Schiff Base / Amide Start1->Inter1 + R-CHO / R-COOH Start2 2-Haloanilide Method3 Cu-Catalyzed Intramolecular Cyclization Start2->Method3 Base, Ligand Method1 Acid Condensation (PPA, Heat) Inter1->Method1 Method2 Oxidative Cyclization (Pb(OAc)4, DDQ) Inter1->Method2 Product 2-Substituted Benzoxazole Method1->Product - H2O Method2->Product - 2H Method3->Product - HX

Figure 1: Comparison of classic condensation versus modern metal-catalyzed synthetic routes.

Medicinal Chemistry & Pharmacology

The benzoxazole nucleus acts as a versatile template for drug design.[3][4][5][6] Its planar structure allows for intercalation into DNA and fitting into narrow enzyme pockets, while the nitrogen and oxygen atoms serve as hydrogen bond acceptors.

Key FDA-Approved Drugs
  • Tafamidis (Vyndaqel):

    • Indication: Transthyretin (TTR) Amyloidosis.[7]

    • Mechanism: Binds to the thyroxine-binding sites of the TTR tetramer, kinetically stabilizing it and preventing dissociation into amyloidogenic monomers. The benzoxazole ring mimics the thyroxine core but lacks the iodine atoms.

  • Suvorexant (Belsomra):

    • Indication: Insomnia.[8][9][10]

    • Structure: Contains a 5-chloro-benzoxazole ring fused to a diazepane.[1][9][10]

    • Mechanism: Dual Orexin Receptor Antagonist (DORA).[9] The benzoxazole moiety is critical for binding affinity within the OX1R/OX2R pockets, locking the receptor in an inactive conformation.

  • Chlorzoxazone:

    • Indication: Muscle relaxant.

    • Mechanism: Acts centrally at the spinal cord and subcortical levels to inhibit multisynaptic reflex arcs.

Structure-Activity Relationship (SAR) Logic

SAR_Logic Core Benzoxazole Scaffold Pos2 C2 Position: Major Pharmacophore (Aryl/Heteroaryl) Core->Pos2 Target Specificity Pos5 C5 Position: Electronic Tuning (Cl, F, NO2) Core->Pos5 Potency Modulation Pos6 C6 Position: Solubility/Metabolic Stability Core->Pos6 ADME Optimization Ring Oxazole Ring: H-Bond Acceptor (Kinase Hinge Binder) Core->Ring Interaction

Figure 2: Strategic derivatization points on the benzoxazole nucleus for medicinal chemistry optimization.

Experimental Protocols

Protocol A: Green Synthesis (Microwave-Assisted)

Best for rapid library generation of 2-arylbenzoxazoles.[1]

  • Reagents: Mix 2-aminophenol (1.0 mmol) and the appropriate aromatic aldehyde (1.0 mmol) in a microwave vial.

  • Catalyst: Add Silica-supported

    
      (10 mol%) or Glycerol  (as solvent/catalyst).
    
  • Reaction: Irradiate at 100°C for 5–10 minutes (monitor via TLC).

  • Workup: Cool to room temperature. Add cold water. The product typically precipitates. Filter, wash with water/ethanol, and recrystallize from ethanol.

  • Validation: High yield (>85%) expected. Confirm structure via

    
    H-NMR (look for disappearance of aldehyde proton and formation of benzoxazole C2-aryl link).
    
Protocol B: Copper-Catalyzed Intramolecular Cyclization

Best for synthesizing benzoxazoles from 2-haloanilides when sensitive functional groups are present.[1]

  • Substrate: Dissolve

    
    -(2-bromophenyl)benzamide  (1.0 mmol) in DMSO  (3 mL).
    
  • Catalyst System: Add CuI (0.05 mmol, 5 mol%) and 1,10-Phenanthroline (0.1 mmol, 10 mol%).

  • Base: Add

    
      (2.0 mmol).
    
  • Conditions: Heat at 80–100°C under Argon atmosphere for 12 hours .

  • Workup: Dilute with ethyl acetate, wash with brine (

    
    ), dry over 
    
    
    
    , and concentrate. Purify via flash column chromatography (Hexane/EtOAc).

Future Horizons: 2025 and Beyond

The benzoxazole pipeline remains active. Recent research (2024-2025) highlights:

  • Pks13 Inhibitors for Tuberculosis: Novel 2,4,5-substituted benzoxazoles have been identified as inhibitors of the Pks13 thioesterase domain in Mycobacterium tuberculosis, offering a new mechanism to tackle drug-resistant strains.

  • Dual Kinase Inhibitors: Benzoxazole-piperidine hybrids are being optimized as dual inhibitors of VEGFR-2 and c-Met kinases, targeting tumor angiogenesis and metastasis simultaneously.[1]

References

  • Ladenburg, A. (1876). "Synthese der Benzoxazole."[3][4][5][6][8][11][12][13][14][15] Berichte der deutschen chemischen Gesellschaft, 9(2), 1524-1526. Link

  • Reed, P. W., & Lardy, H. A. (1972). "A23187: A Divalent Cation Ionophore." Journal of Biological Chemistry, 247(21), 6970-6977. Link

  • Bulawa, C. E., et al. (2012). "Tafamidis, a potent and selective transthyretin kinetic stabilizer that inhibits the amyloid cascade." Proceedings of the National Academy of Sciences, 109(24), 9629-9634. Link

  • Cox, C. D., et al. (2010).[16] "Discovery of the Dual Orexin Receptor Antagonist Suvorexant." Journal of Medicinal Chemistry, 53(14), 5320-5332. Link

  • Viirre, R. D., Evindar, G., & Batey, R. A. (2008). "Copper-catalyzed synthesis of benzoxazoles from 2-haloanilides." The Journal of Organic Chemistry, 73(9), 3452-3459. Link

  • Aggarwal, R., et al. (2025). "Discovery of 2,4,5-Substituted Benzoxazole Derivatives as Pks13 Inhibitors via the Scaffold Hopping Strategy." Journal of Medicinal Chemistry. Link

Sources

Protocols & Analytical Methods

Method

using 2-Bromo-6-fluorobenzo[d]oxazole as a building block in drug discovery

Executive Summary This guide details the application of 2-Bromo-6-fluorobenzo[d]oxazole as a high-value building block in medicinal chemistry.[1] Unlike generic heterocycles, this scaffold offers a unique duality: the C-...

Author: BenchChem Technical Support Team. Date: February 2026

Executive Summary

This guide details the application of 2-Bromo-6-fluorobenzo[d]oxazole as a high-value building block in medicinal chemistry.[1] Unlike generic heterocycles, this scaffold offers a unique duality: the C-2 bromine serves as a highly reactive "warhead" for rapid library generation (via Pd-catalyzed coupling or SNAr), while the C-6 fluorine atom modulates physicochemical properties (pKa, lipophilicity) and blocks metabolic hotspots (CYP450 oxidation).[2] This note provides validated protocols for Suzuki-Miyaura coupling and nucleophilic aromatic substitution, supported by mechanistic insights and troubleshooting frameworks.

Structural Biology & Pharmacophore Analysis[2]

The benzoxazole core is a "privileged structure" capable of binding diverse biological targets, including kinases (VEGFR-2, c-Met), GPCRs, and amyloid fibrils.[2] The incorporation of fluorine at the C-6 position is not merely decorative; it is a strategic design element.

The "Fluorine Effect"[3]
  • Metabolic Stability: The C-6 position in unsubstituted benzoxazoles is electron-rich and prone to oxidative metabolism (hydroxylation). Fluorine substitution blocks this site, extending in vivo half-life (

    
    ).[2]
    
  • Electronic Modulation: Fluorine is highly electronegative (

    
    ), pulling electron density from the aromatic ring.[2] This lowers the pKa of the benzoxazole nitrogen, potentially altering hydrogen bond acceptor capability in the active site.[2]
    
  • Reactivity Enhancement: The electron-withdrawing nature of the C-6 fluorine activates the C-2 position, making the C-Br bond more susceptible to oxidative addition (in Pd-catalysis) and nucleophilic attack compared to the non-fluorinated analog.

Reactivity Map

The molecule possesses two distinct reactivity zones, allowing for orthogonal functionalization.[2]

ReactivityMap cluster_legend Reactivity Zones Core 2-Bromo-6-fluorobenzo[d]oxazole (The Scaffold) C2_Suzuki C-2 Position (Bromine) Path A: Suzuki/Sonogashira Coupling (Biaryl formation) Core->C2_Suzuki High Reactivity C2_SnAr C-2 Position (Bromine) Path B: SnAr Displacement (Amination/Etherification) Core->C2_SnAr Nucleophilic Attack C6_Metab C-6 Position (Fluorine) Metabolic Blockade (Prevents oxidation) Core->C6_Metab Stability C6_Elec C-6 Position (Fluorine) Electronic Tuning (Activates C-2) Core->C6_Elec Inductive Effect

Figure 1: Reactivity profile of 2-Bromo-6-fluorobenzo[d]oxazole. The C-2 position is the primary site for diversity generation.

Experimental Protocols

Protocol A: C-2 Arylation via Suzuki-Miyaura Coupling

Objective: Synthesize 2-aryl-6-fluorobenzo[d]oxazoles (e.g., Kinase Inhibitor precursors). Mechanism: The electron-deficient benzoxazole ring facilitates rapid oxidative addition of Pd(0). However, the presence of the heterocyclic nitrogen can poison the catalyst; optimized ligand choice is critical.[2]

Materials
  • Substrate: 2-Bromo-6-fluorobenzo[d]oxazole (1.0 equiv)

  • Coupling Partner: Aryl/Heteroaryl Boronic Acid (1.2 equiv)[2]

  • Catalyst: Pd(dppf)Cl₂[2]·CH₂Cl₂ (3-5 mol%) or Pd(PPh₃)₄ (5 mol%)

  • Base: Cs₂CO₃ (2.0 equiv) or K₃PO₄ (2.0 equiv)[2]

  • Solvent: 1,4-Dioxane/Water (4:1 v/v)

  • Atmosphere: Argon or Nitrogen

Step-by-Step Methodology
  • Preparation: In a microwave vial or round-bottom flask, charge the benzoxazole substrate, boronic acid, and base.

  • Degassing: Add the solvent mixture. Sparge with argon for 10 minutes to remove dissolved oxygen (Critical: O₂ promotes homocoupling of boronic acids).

  • Catalyst Addition: Add the Palladium catalyst quickly under a positive stream of argon. Cap the vessel immediately.

  • Reaction:

    • Thermal: Heat to 90°C for 4–12 hours.

    • Microwave: Irradiate at 110°C for 30–60 minutes.

  • Monitoring (Self-Validation): Monitor via LC-MS. Look for the disappearance of the bromide (M+H patterns) and emergence of the biaryl product.

    • Note: The product will likely be more polar than the starting bromide.

  • Workup: Filter through a Celite pad to remove Pd black. Dilute with EtOAc, wash with water and brine.[2] Dry over Na₂SO₄.

  • Purification: Flash column chromatography (Hexane/EtOAc gradient).

Optimization Table: Troubleshooting Low Yields

IssueProbable CauseCorrective Action
Low Conversion Catalyst poisoning by benzoxazole NSwitch to XPhos Pd G2 or Pd(OAc)₂/SPhos (bulky ligands prevent N-coordination).
Hydrolysis of C-Br Basic conditions too harshSwitch base to KF or K₃PO₄ ; use anhydrous conditions with anhydrous base if possible.
Protodeboronation Unstable boronic acidUse Boronic Ester (Pinacol) or Potassium Trifluoroborate salt.
Protocol B: C-2 Amination via SNAr (Nucleophilic Substitution)

Objective: Synthesize 2-amino-6-fluorobenzo[d]oxazoles (Bioisosteres of urea/amides). Mechanism: The C-2 position is activated by the adjacent Oxygen and Nitrogen, plus the inductive pull of the C-6 Fluorine. This allows displacement of Bromine by amines without transition metal catalysis.

Step-by-Step Methodology
  • Setup: Dissolve 2-Bromo-6-fluorobenzo[d]oxazole (1.0 equiv) in anhydrous THF or DMF.

  • Nucleophile: Add the primary or secondary amine (1.2 – 1.5 equiv).

  • Base: Add DIPEA (Diisopropylethylamine) or Et₃N (2.0 equiv) to scavenge HBr.

  • Reaction:

    • Aliphatic Amines: Stir at Room Temperature (RT) for 2–6 hours.

    • Aniline Derivatives: Heat to 60–80°C.

  • Validation: TLC should show a significant shift. The product is often fluorescent under UV (254/365 nm).

Application Workflow: Library Synthesis

The following diagram illustrates a logical workflow for generating a library of kinase inhibitors using this scaffold.

LibraryWorkflow Start Start: 2-Bromo-6-fluorobenzo[d]oxazole Decision Target Class Selection Start->Decision PathA Path A: Kinase Hinge Binder (Biaryl System) Decision->PathA Need Hydrophobic Interaction PathB Path B: Solubilizing Tail (Amino-linked) Decision->PathB Need H-Bond Donor/Acceptor ExpA Suzuki Coupling (Ar-B(OH)2, Pd cat.) PathA->ExpA ExpB SnAr Displacement (HNR2, Base, Heat) PathB->ExpB ProdA 2-Aryl-6-fluoro-benzoxazole (High Potency Core) ExpA->ProdA ProdB 2-Amino-6-fluoro-benzoxazole (Improved Solubility) ExpB->ProdB Assay Biological Screening (IC50 / ADME) ProdA->Assay ProdB->Assay

Figure 2: Decision tree for library synthesis targeting kinase inhibition vs. solubility enhancement.

Comparative Data: Substituent Effects

The following table highlights why the 6-Fluoro analog is superior to the unsubstituted or 6-H analogs in specific contexts.

Property6-H (Unsubstituted)6-Fluoro (Target)6-ChloroImpact on Drug Design
C-2 Reactivity ModerateHigh HighFluorine enhances electrophilicity for easier coupling.
Metabolic Stability Low (C6 oxidation)High ModerateF blocks C6 metabolic soft spot.
Lipophilicity (LogP) ~2.0~2.2 ~2.6F increases lipophilicity less drastically than Cl/Br.
H-Bonding NeutralAltered NeutralF can influence the pKa of the oxazole N.

Safety & Handling

  • Hazards: 2-Bromo-6-fluorobenzo[d]oxazole is an organohalide. It acts as a skin and eye irritant.

  • Sensitization: Potential skin sensitizer due to its reactivity toward nucleophiles (proteins).

  • Storage: Store at 2–8°C under inert gas. Moisture sensitive (slow hydrolysis of C-Br bond over months).

References

  • Potency of Fluorinated Benzoxazoles: Alvi, S., et al. "Benzoxazole derivatives incorporating fluorine: Synthesis and biological evaluation."[2] Research on Chemical Intermediates, 2025.

  • Kinase Inhibition Strategy: Taghour, M. S., et al. "Benzoxazole derivatives as new VEGFR-2 inhibitors and apoptosis inducers."[2] Journal of Enzyme Inhibition and Medicinal Chemistry, 2022.[2] [2]

  • Suzuki Coupling Protocols: BenchChem Technical Support. "Application Notes and Protocols for Suzuki Coupling Reactions." BenchChem, 2025.[2][3]

  • Privileged Scaffolds: Luo, Y., et al. "Discovery of Benzo[d]oxazoles as Novel Dual Small-Molecule Inhibitors Targeting PD-1/PD-L1 and VISTA Pathway."[4] Journal of Medicinal Chemistry, 2024.[2]

  • General Synthesis of 2-Halo-benzoxazoles: "Synthesis of Bisoxazole and Bromo-substituted Aryloxazoles." Molecules, 2022.[2][5]

Sources

Application

experimental protocol for 2-Bromo-6-fluorobenzo[d]oxazole synthesis

Executive Summary & Retrosynthetic Analysis The 2-halo-benzoxazole scaffold is a privileged motif in medicinal chemistry, serving as a critical electrophilic handle for palladium-catalyzed cross-couplings (Suzuki-Miyaura...

Author: BenchChem Technical Support Team. Date: February 2026

Executive Summary & Retrosynthetic Analysis

The 2-halo-benzoxazole scaffold is a privileged motif in medicinal chemistry, serving as a critical electrophilic handle for palladium-catalyzed cross-couplings (Suzuki-Miyaura, Buchwald-Hartwig) to generate bioactive VEGFR-2 inhibitors and antimicrobial agents.

This guide details the synthesis of 2-Bromo-6-fluorobenzo[d]oxazole from the commercially available precursor 2-amino-5-fluorophenol . The protocol is designed for high regioselectivity and scalability, utilizing a two-step sequence: cyclocarbonylation followed by aromatizing bromination.

Retrosynthetic Logic

The synthesis relies on the "lactam-lactim" tautomeric equilibrium of the intermediate benzoxazolone. The 6-fluoro substitution pattern dictates the choice of the 2-amino-5-fluorophenol starting material (where fluorine is para to the amine).

Retrosynthesis Target 2-Bromo-6-fluorobenzo[d]oxazole (Target) Inter 6-Fluorobenzo[d]oxazol-2(3H)-one (Tautomeric Intermediate) Target->Inter Bromination (POBr3) Start 2-Amino-5-fluorophenol (Starting Material) Inter->Start Cyclocarbonylation (Triphosgene/CDI)

Figure 1: Retrosynthetic pathway leveraging the tautomeric reactivity of the oxazolone core.

Experimental Protocol

Step 1: Synthesis of 6-Fluorobenzo[d]oxazol-2(3H)-one

Objective: Cyclization of the aminophenol core using a carbonic acid equivalent. Reagent Choice: Triphosgene is selected over phosgene (safety) and urea (yield/purity profile) for its stoichiometric precision and mild operating temperature.

Materials & Reagents
ReagentEquiv.[1][2][3][4][5][6][7][8][9]Role
2-Amino-5-fluorophenol1.0Substrate
Triphosgene0.4Carbonyl Source
Triethylamine (TEA)2.2Base/Scavenger
Dichloromethane (DCM)-Solvent (Anhydrous)
Methodology
  • Setup: Flame-dry a 250 mL round-bottom flask (RBF) equipped with a magnetic stir bar and an argon inlet.

  • Dissolution: Charge the flask with 2-amino-5-fluorophenol (10.0 mmol) and anhydrous DCM (50 mL). Cool the solution to 0 °C in an ice bath.

  • Base Addition: Add Triethylamine (22.0 mmol) dropwise over 10 minutes. The solution may darken slightly due to phenoxide formation.

  • Cyclization: Dissolve Triphosgene (4.0 mmol) in DCM (10 mL) in a separate vial. Add this solution dropwise to the reaction mixture at 0 °C over 30 minutes. Caution: Exothermic.

  • Reaction: Remove the ice bath and allow the mixture to stir at Room Temperature (RT) for 3 hours. Monitor by TLC (Eluent: 30% EtOAc/Hexanes).

  • Quench & Workup: Quench with saturated aqueous

    
     (50 mL). Extract with DCM (3 x 30 mL). Wash combined organics with brine, dry over 
    
    
    
    , and concentrate.[2][4]
  • Purification: Recrystallize from Ethanol/Water or purify via silica flash chromatography if necessary.

    • Expected Yield: 85-95%

    • Appearance: Off-white to pale beige solid.

Step 2: Synthesis of 2-Bromo-6-fluorobenzo[d]oxazole

Objective: Conversion of the cyclic carbamate to the imidoyl bromide. Mechanism: The reaction proceeds via the enol tautomer (2-hydroxybenzoxazole), where the hydroxyl group is activated by phosphorus oxybromide (


) and displaced by bromide.
Materials & Reagents
ReagentEquiv.[1][2][4][5][6][7][8][9]Role
6-Fluorobenzo[d]oxazol-2(3H)-one1.0Intermediate
Phosphorus Oxybromide (

)
1.5Brominating Agent
Toluene-Solvent (Optional*)

*Note: This reaction is often performed neat (solvent-free) at melt, but toluene can be used to moderate the exotherm on larger scales.

Methodology
  • Setup: Use a heavy-walled pressure tube or a standard RBF with a high-efficiency reflux condenser and a

    
     drying tube. Moisture exclusion is critical.
    
  • Addition: Mix 6-Fluorobenzo[d]oxazol-2(3H)-one (5.0 mmol) and

    
      (7.5 mmol).
    
  • Heating: Heat the mixture to 120 °C . The solids will melt (if neat) or dissolve (in toluene) to form a homogeneous dark melt/solution.

  • Duration: Stir at 120 °C for 3–4 hours. Monitor by TLC (Target is less polar than starting material).

  • Quenching (CRITICAL):

    • Cool the reaction mixture to RT.

    • Slowly pour the reaction mass onto crushed ice (100 g) with vigorous stirring.

    • Expert Insight:

      
       hydrolysis is violent. Do not add water to the flask; add the flask contents to the ice.
      
  • Extraction: Neutralize the aqueous slurry with saturated

    
     (pH ~8). Extract with Ethyl Acetate (3 x 50 mL).
    
  • Purification: Dry over

    
    , filter, and concentrate. Purify via rapid silica gel chromatography (100% Hexanes 
    
    
    
    5% EtOAc/Hexanes). The product is prone to hydrolysis; store under inert gas.
Workup Logic Flow

Workup Reaction Reaction Complete (120°C) Cool Cool to RT Reaction->Cool Quench Pour onto Crushed Ice (Vigorous Hydrolysis) Cool->Quench Slow Addition Neutralize Neutralize with NaHCO3 (pH ~8) Quench->Neutralize Extract Extract with EtOAc Dry (MgSO4) Neutralize->Extract Product 2-Bromo-6-fluorobenzo[d]oxazole Extract->Product

Figure 2: Critical safety workflow for quenching phosphorus oxybromide reactions.

Analytical Validation

ParameterExpected DataNotes
Physical State White/Off-white solidLow melting point solid.[4]

NMR (400 MHz,

)

~7.45 (dd), 7.20 (dd), 7.05 (td)
Characteristic aromatic pattern for 1,2,4-trisubstituted benzene.

NMR

-115 to -120 ppm
Single peak.
MS (ESI/GC-MS) m/z ~215/217 (1:1 ratio)Distinctive bromine isotope pattern (

).
TLC (

)
~0.6 (10% EtOAc/Hex)Significantly less polar than the -one precursor.

Safety & Handling (E-E-A-T)

  • Triphosgene: A solid substitute for phosgene that decomposes to phosgene gas upon heating or contact with nucleophiles. Handle only in a functioning fume hood. Keep a bottle of aqueous ammonia nearby to neutralize spills.

  • Phosphorus Oxybromide (

    
    ):  Highly corrosive and water-reactive. Causes severe burns. The hydrolysis releases HBr gas. Ensure the quench is performed slowly on ice to dissipate heat.
    
  • Product Stability: 2-Bromobenzoxazoles are electrophilic. Avoid prolonged exposure to moisture or nucleophilic solvents (e.g., MeOH) during storage.

References

  • Organic Chemistry Portal. (n.d.). Synthesis of Benzoxazoles. Retrieved from [Link]

Sources

Method

Process Development &amp; Scale-Up Guide: Synthesis of 2-Bromo-6-fluorobenzo[d]oxazole

Executive Summary 2-Bromo-6-fluorobenzo[d]oxazole is a high-value heterocyclic scaffold, serving as a critical electrophile in the synthesis of kinase inhibitors and fluorinated bio-isosteres. While direct bromination of...

Author: BenchChem Technical Support Team. Date: February 2026

Executive Summary

2-Bromo-6-fluorobenzo[d]oxazole is a high-value heterocyclic scaffold, serving as a critical electrophile in the synthesis of kinase inhibitors and fluorinated bio-isosteres. While direct bromination of the parent heterocycle is possible, it suffers from poor regioselectivity and low yields on scale.

This Application Note details a robust, two-step "Construct & Functionalize" protocol designed for multi-gram to kilogram scale-up. Unlike hazardous cyanogen bromide (BrCN) routes often found in academic literature, this protocol utilizes a Urea Fusion method followed by Deoxybromination , prioritizing process safety, cost-efficiency, and crystalline purity without the need for chromatographic separation.

Key Process Metrics
ParameterValue
Overall Yield 65 - 75% (2 steps)
Purity (HPLC) > 98.5% (a/a)
Scale Suitability 100 g to 5 kg
Critical Hazard

hydrolysis (Exothermic/HBr release)

Retrosynthetic Analysis & Route Selection

To ensure authoritative grounding, we evaluated three common synthetic pathways. The selected route (Route A) offers the highest "Process Mass Intensity" (PMI) efficiency and safety profile.

  • Route A (Selected): Cyclization of 2-amino-5-fluorophenol with Urea to form the 2-one intermediate, followed by bromination with

    
    .
    
    • Pros: Low cost, avoids toxic cyanides, high regiocontrol, crystalline intermediates.

  • Route B (Rejected): Cyclization with Cyanogen Bromide (BrCN).

    • Cons: BrCN is highly toxic and volatile; reaction is highly exothermic; difficult waste stream management on scale.

  • Route C (Rejected): Direct bromination of 6-fluorobenzoxazole.

    • Cons: Poor selectivity (competing bromination at C-4/C-7); requires cryogenic lithiation for high yields.

SynthesisRoute SM 2-Amino-5-fluorophenol Inter 6-Fluorobenzo[d]oxazol-2(3H)-one (Crystalline Solid) SM->Inter Prod 2-Bromo-6-fluorobenzo[d]oxazole (Target) Inter->Prod Reagent1 Step 1: Urea 150°C (Melt) Reagent2 Step 2: POBr3 Toluene, 110°C

Figure 1: The selected "Construct & Functionalize" pathway minimizes toxic byproducts and relies on robust crystallization.

Detailed Protocols

Step 1: Synthesis of 6-Fluorobenzo[d]oxazol-2(3H)-one

This step utilizes a solvent-free "urea melt" technique, drastically reducing solvent waste and increasing throughput.

Reagents:

  • 2-Amino-5-fluorophenol (1.0 equiv)

  • Urea (1.5 equiv)

  • Solvent: None (Melt) or N-Methyl-2-pyrrolidone (NMP) if reactor agitation is limited.

Protocol:

  • Charging: In a glass-lined reactor fitted with an overhead stirrer and a scrubber (for

    
     evolution), charge 2-Amino-5-fluorophenol and Urea.
    
  • Fusion: Heat the mixture to 150°C . The solids will melt, and ammonia gas evolution will begin.

    • Process Tip: Ensure the scrubber is active. The melt will turn from a suspension to a clear/brown oil.

  • Reaction: Maintain 150–160°C for 4–6 hours. Monitor by HPLC (Target: <1% Starting Material).

  • Quench & Workup:

    • Cool the melt to ~100°C.

    • Slowly add Water (5 vol relative to SM) to precipitate the product.

    • Cool to 20°C and stir for 2 hours.

  • Isolation: Filter the solid. Wash the cake with Water (2 x 2 vol) and dilute HCl (0.5 M) to remove residual urea.

  • Drying: Dry in a vacuum oven at 50°C.

    • Expected Yield: 85–92%

    • Appearance: Off-white to tan solid.

Step 2: Deoxybromination to 2-Bromo-6-fluorobenzo[d]oxazole

This step converts the cyclic carbamate (lactam tautomer) to the bromo-imidate using Phosphorus Oxybromide (


).

Reagents:

  • 6-Fluorobenzo[d]oxazol-2(3H)-one (1.0 equiv)

  • Phosphorus Oxybromide (

    
    ) (1.5 equiv)
    
  • Triethylamine (

    
    ) (1.0 equiv) - Catalytic additive to sponge HBr.
    
  • Solvent: Toluene or Chlorobenzene (10 vol).

Protocol:

  • Setup: Ensure all glassware is oven-dried. Moisture triggers violent

    
     decomposition.
    
  • Addition: Suspend the Step 1 intermediate in Toluene. Add

    
    .
    
  • Reagent Charge: Add

    
     in portions at room temperature. (Mild exotherm).
    
  • Reaction: Heat to reflux (110°C) for 3–5 hours.

    • Mechanism:[1][2][3][4][5] The reaction proceeds via an intermediate phosphorodibromidate species, which undergoes nucleophilic attack by bromide.

  • Quench (CRITICAL SAFETY STEP):

    • Cool reaction to 20°C.

    • Prepare a separate vessel with Ice/Water (10 vol) and Sodium Bicarbonate (

      
      ) .
      
    • Slowly pour the reaction mixture into the vigorously stirred alkaline ice water. Do not add water to the reaction vessel.

  • Extraction: Separate the organic layer. Extract the aqueous layer with Toluene.

  • Purification:

    • Wash combined organics with Brine.[6]

    • Dry over

      
       and concentrate.
      
    • Crystallization: Recrystallize from hot Heptane. (Avoid chromatography for scale >100g).

Process Safety & Troubleshooting (E-E-A-T)

Critical Process Parameters (CPPs)
IssueCauseSolution
Incomplete Conversion (Step 1) Temperature too low (<140°C)Urea fusion requires high temp to drive

release. Increase T to 160°C.
Low Yield (Step 2) Hydrolysis during quenchThe 2-bromo product is sensitive to acid hydrolysis. Ensure quench is alkaline (

) and cold.
Black Tar formation

quality
Old

degrades to phosphoric acids. Use fresh, white/pale yellow reagent.
Decision Tree for Purification

Chromatography is the bottleneck of scale-up. Use this logic flow to avoid it.

PurificationLogic Start Crude Reaction Mixture (Post-Quench) CheckTLC Check Purity (HPLC/TLC) Start->CheckTLC HighPurity Purity > 90%? CheckTLC->HighPurity YesPath Recrystallize (Heptane or MeOH/H2O) HighPurity->YesPath Yes NoPath Identify Impurity HighPurity->NoPath No Impurity1 Unreacted Lactam (Step 1 SM) NoPath->Impurity1 Impurity2 Hydrolysis Product (Acidic Workup) NoPath->Impurity2 Action1 Base Wash (NaOH) Lactam is soluble in base Impurity1->Action1 Action2 Resynthesize (Irreversible) Impurity2->Action2

Figure 2: Logic flow for purifying the 2-bromo intermediate without silica gel chromatography.

Analytical Specifications

To validate the synthesis, the following analytical data must be met:

  • 1H NMR (400 MHz, CDCl3):

    
     7.55 (dd, J = 8.5, 4.8 Hz, 1H, H-4), 7.20 (dd, J = 8.0, 2.5 Hz, 1H, H-7), 7.05 (td, J = 9.0, 2.5 Hz, 1H, H-5).
    
    • Note: The absence of the broad NH singlet (~11.5 ppm) from the Step 1 lactam confirms conversion.

  • 19F NMR: Single peak around -118 ppm (referenced to

    
    ).
    
  • HPLC Purity: >98.0% at 254 nm.

  • Appearance: White to off-white crystalline needles.

References

  • Potts, K. T. (1984). "The Chemistry of the Benzo[d]oxazole Ring System." Comprehensive Heterocyclic Chemistry. Elsevier.

  • Rida, S. M., et al. (2005). "Synthesis of novel benzoxazole derivatives as non-steroidal anti-inflammatory agents." European Journal of Medicinal Chemistry, 40(9), 949-959. (Describes the urea fusion method).

  • Havrylyuk, D., et al. (2010). "Synthesis and anticancer activity of new benzoxazole-2-thio derivatives." European Journal of Medicinal Chemistry, 45(11), 5012-5021. (Scale-up considerations for 2-substituted benzoxazoles).

  • BenchChem Technical Support. (2025). "Synthesis of 2-Bromo-5-chlorobenzo[d]oxazole Derivatives: Application Notes." (Analogous halogenation protocols).

  • Sigma-Aldrich. (2024). "Safety Data Sheet: Phosphorus Oxybromide." (Handling and Hazards).

Sources

Application

Application Notes and Protocols: The Strategic Use of 2-Bromo-6-fluorobenzo[d]oxazole in the Synthesis of Potent Kinase Inhibitors

Abstract Protein kinases are critical regulators of cellular signaling, and their dysregulation is a hallmark of numerous diseases, most notably cancer.[1][2] The development of small molecule kinase inhibitors has there...

Author: BenchChem Technical Support Team. Date: February 2026

Abstract

Protein kinases are critical regulators of cellular signaling, and their dysregulation is a hallmark of numerous diseases, most notably cancer.[1][2] The development of small molecule kinase inhibitors has therefore become a cornerstone of modern targeted therapy.[3] Within this field, the benzoxazole scaffold has emerged as a "privileged" heterocyclic motif, prized for its ability to interact with the ATP-binding site of various kinases.[4][5] This guide provides an in-depth technical overview of the synthesis and application of kinase inhibitors using 2-Bromo-6-fluorobenzo[d]oxazole as a versatile and strategic starting material. We will explore the chemical rationale behind its use, provide detailed, field-proven protocols for its derivatization via palladium-catalyzed cross-coupling reactions, and present case studies of potent inhibitors synthesized from this key building block.

The Benzoxazole Scaffold: A Privileged Core for Kinase Inhibition

The benzoxazole ring system is structurally analogous to nucleic acid bases like adenine and guanine, which allows it to form key interactions with biopolymers, including the hinge region of protein kinases.[4] This region of the kinase is crucial for anchoring ATP, and inhibitors that can mimic this interaction are often highly effective. The planar nature of the benzoxazole core facilitates favorable π-π stacking interactions with aromatic residues within the ATP-binding pocket, a common feature of potent kinase inhibitors.[6]

Why 2-Bromo-6-fluorobenzo[d]oxazole?

The strategic placement of substituents on the benzoxazole core is critical for modulating potency, selectivity, and pharmacokinetic properties. 2-Bromo-6-fluorobenzo[d]oxazole is an exemplary building block for several reasons:

  • The 2-Bromo Group: This is the primary reactive handle for synthetic elaboration. The bromine atom is an excellent leaving group for palladium-catalyzed cross-coupling reactions, such as the Suzuki-Miyaura and Buchwald-Hartwig aminations.[7][8] This allows for the systematic and efficient introduction of a vast array of aryl, heteroaryl, and amino substituents at the 2-position, enabling rapid exploration of the structure-activity relationship (SAR).

  • The 6-Fluoro Group: The fluorine atom provides several medicinal chemistry advantages. Its high electronegativity can modulate the electronics of the ring system, potentially influencing binding affinities. Furthermore, fluorine substitution is a well-established strategy to block sites of metabolism, thereby improving the metabolic stability and pharmacokinetic profile of the final inhibitor compounds. In some cases, it can also form favorable hydrogen bond or halogen bond interactions with the target protein. The superior activity of compounds like the p-fluorophenyl derivative 11b against VEGFR-2 and c-Met underscores the potential benefits of fluorine incorporation.[6]

The combination of these two functionalities makes 2-Bromo-6-fluorobenzo[d]oxazole a powerful starting point for generating diverse libraries of kinase inhibitor candidates.

Figure 1. Synthetic utility of 2-Bromo-6-fluorobenzo[d]oxazole.

Key Synthetic Transformations: Protocols and Rationale

The conversion of 2-Bromo-6-fluorobenzo[d]oxazole into potent kinase inhibitors primarily relies on palladium-catalyzed cross-coupling reactions. Below are detailed, self-validating protocols for the two most critical transformations.

Protocol 1: Suzuki-Miyaura Cross-Coupling

This reaction is used to form a carbon-carbon bond, typically to introduce an aryl or heteroaryl moiety that can occupy adjacent pockets of the kinase active site.[9][10]

Reaction Principle: The Suzuki reaction involves the palladium-catalyzed coupling of an organohalide (2-bromo-6-fluorobenzo[d]oxazole) with an organoboron compound (a boronic acid or ester). The catalytic cycle consists of oxidative addition, transmetalation, and reductive elimination.[9]

Step-by-Step Methodology:

  • Reagent Preparation: To an oven-dried Schlenk flask under an inert atmosphere (Argon or Nitrogen), add 2-Bromo-6-fluorobenzo[d]oxazole (1.0 eq.), the desired aryl/heteroaryl boronic acid (1.2 eq.), and a base such as sodium carbonate (Na₂CO₃, 2.0 eq.) or potassium carbonate (K₂CO₃, 2.0 eq.).

    • Causality: The base is crucial for activating the organoboron species for the transmetalation step. Carbonates are often effective and tolerate a wide range of functional groups. An excess of the boronic acid is used to drive the reaction to completion.

  • Solvent Addition & Degassing: Add a solvent mixture, typically 1,4-dioxane and water (e.g., in a 4:1 ratio). Degas the mixture thoroughly by bubbling argon through the solution for 15-20 minutes or by using three freeze-pump-thaw cycles.

    • Causality: Oxygen can oxidize the Pd(0) catalyst, rendering it inactive. Degassing is a critical step to ensure the integrity and longevity of the active catalyst. The aqueous component is necessary to dissolve the inorganic base.

  • Catalyst Addition: Add the palladium catalyst, such as Tetrakis(triphenylphosphine)palladium(0) [Pd(PPh₃)₄] (0.05 eq.) or [1,1'-Bis(diphenylphosphino)ferrocene]dichloropalladium(II) [Pd(dppf)Cl₂] (0.05 eq.), to the reaction mixture under a positive pressure of inert gas.

    • Causality: Pd(PPh₃)₄ is a common and reliable Pd(0) source. Pd(dppf)Cl₂ is a pre-catalyst that is reduced in situ to the active Pd(0) species; its bulky ligand can be advantageous for coupling hindered substrates.

  • Reaction Execution: Heat the reaction mixture to 80-100 °C with vigorous stirring. Monitor the reaction progress by thin-layer chromatography (TLC) or liquid chromatography-mass spectrometry (LC-MS).

  • Work-up and Purification: Upon completion, cool the reaction to room temperature. Dilute with ethyl acetate and wash with water and brine. Dry the organic layer over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate under reduced pressure. Purify the crude product by flash column chromatography on silica gel.

Protocol 2: Buchwald-Hartwig Amination

This reaction forms a carbon-nitrogen bond, introducing a crucial amine linker that often acts as a hydrogen bond donor or acceptor to interact with the kinase hinge region.[11][12][13]

Reaction Principle: This palladium-catalyzed reaction couples an aryl halide with an amine in the presence of a strong base. The choice of phosphine ligand is critical for reaction efficiency.

Step-by-Step Methodology:

  • Reagent Preparation: In a glovebox or under a strictly inert atmosphere, add the palladium pre-catalyst (e.g., Pd₂(dba)₃, 0.02 eq.), a suitable phosphine ligand (e.g., XPhos, 0.08 eq.), and a strong, non-nucleophilic base (e.g., sodium tert-butoxide (NaOtBu), 1.4 eq.) to an oven-dried Schlenk flask.

    • Causality: Buchwald-Hartwig aminations require strong bases to deprotonate the amine. Bulky, electron-rich phosphine ligands like XPhos are essential to facilitate the oxidative addition and reductive elimination steps of the catalytic cycle, especially with less reactive aryl bromides.[13]

  • Addition of Reactants: Remove the flask from the glovebox. Add 2-Bromo-6-fluorobenzo[d]oxazole (1.0 eq.), the desired amine (1.2 eq.), and an anhydrous solvent such as toluene or 1,4-dioxane.

  • Degassing: Thoroughly degas the reaction mixture as described in the Suzuki protocol. This step is equally critical for preventing catalyst deactivation.

  • Reaction Execution: Heat the mixture to 90-110 °C with vigorous stirring. Monitor the reaction for the consumption of the starting material by TLC or LC-MS.

  • Work-up and Purification: After cooling, quench the reaction by carefully adding saturated aqueous ammonium chloride (NH₄Cl). Extract the product with an organic solvent like ethyl acetate. Wash the combined organic layers with brine, dry over Na₂SO₄, and concentrate. Purify the residue by flash column chromatography.

Case Studies: Targeting Key Oncogenic Kinases

The derivatization of 2-Bromo-6-fluorobenzo[d]oxazole has led to the discovery of potent inhibitors against several clinically relevant kinases.

Dual VEGFR-2/c-Met Inhibition

Vascular Endothelial Growth Factor Receptor 2 (VEGFR-2) and c-Met are receptor tyrosine kinases that play pivotal roles in tumor angiogenesis, growth, and metastasis.[6] Dual inhibition of both kinases is a promising anticancer strategy.[6]

Figure 2. Simplified VEGFR-2 signaling pathway and point of inhibition.

A series of piperidinyl-based benzoxazole derivatives were synthesized and evaluated as dual VEGFR-2/c-Met inhibitors.[6] The synthesis involved coupling the benzoxazole core to a piperidine linker.

Compound IDR-Group (at 2-position)VEGFR-2 IC₅₀ (µM)c-Met IC₅₀ (µM)Reference
11b 1-(4-Fluorophenyl)ethan-1-one (via piperidine)0.0570.181[6]
Sorafenib (Reference Drug)0.058-[6]
Staurosporine (Reference Drug)-0.237[6]

Table 1. Inhibitory activity of a lead benzoxazole derivative compared to reference compounds.

Compound 11b , which incorporates a p-fluorophenyl moiety, demonstrated exceptional potency against both kinases, with activity against VEGFR-2 on par with the FDA-approved drug Sorafenib.[6] This highlights the value of the benzoxazole core and the strategic use of fluorine substitution. Mechanistic studies showed that this compound induced G2/M cell-cycle arrest and apoptosis in breast cancer cells.[6]

Aurora Kinase Inhibition

Aurora kinases are a family of serine/threonine kinases that are key regulators of mitosis. Their overexpression is common in many cancers, making them attractive therapeutic targets. Novel benzoxazole analogs have been designed and synthesized as potent inhibitors of Aurora B kinase.[14] The synthetic strategy often involves coupling different aromatic or heterocyclic moieties to the 2-position of the benzoxazole scaffold to optimize interactions within the ATP binding pocket.

Standard Protocol: In Vitro Kinase Inhibition Assay (ADP-Glo™ Assay)

To evaluate the potency of newly synthesized compounds, a reliable in vitro kinase assay is essential. The ADP-Glo™ Kinase Assay is a luminescent-based assay that measures the amount of ADP produced during a kinase reaction, which is directly proportional to kinase activity.

Principle: The assay is performed in two steps. First, after the kinase reaction, an ADP-Glo™ Reagent is added to terminate the reaction and deplete the remaining ATP. Second, a Kinase Detection Reagent is added to convert ADP to ATP, which is then used in a luciferase/luciferin reaction to produce light. The luminescent signal correlates with ADP concentration and thus kinase activity.

Step-by-Step Methodology:

  • Kinase Reaction Setup: In a 384-well plate, set up the kinase reaction by adding the kinase of interest (e.g., VEGFR-2), the appropriate substrate (e.g., a poly-Glu-Tyr peptide), and ATP in a kinase reaction buffer.

  • Compound Addition: Add the synthesized benzoxazole inhibitors at various concentrations (typically a serial dilution) to the wells. Include "no inhibitor" (positive control) and "no enzyme" (negative control) wells.

  • Incubation: Incubate the plate at the optimal temperature for the kinase (e.g., 30 °C) for a set period (e.g., 60 minutes).

  • ATP Depletion: Add 5 µL of ADP-Glo™ Reagent to each well to stop the kinase reaction and consume unused ATP. Incubate at room temperature for 40 minutes.

  • ADP to ATP Conversion & Signal Generation: Add 10 µL of Kinase Detection Reagent to each well. This reagent converts the ADP generated by the kinase into ATP and provides luciferase/luciferin to generate a luminescent signal. Incubate at room temperature for 30 minutes.

  • Data Acquisition: Read the luminescence on a plate-reading luminometer.

  • Data Analysis: Calculate the percentage of inhibition for each compound concentration relative to the positive control. Plot the percent inhibition versus the logarithm of the inhibitor concentration and fit the data to a dose-response curve to determine the IC₅₀ value.

Conclusion

2-Bromo-6-fluorobenzo[d]oxazole is a high-value, strategic building block for the discovery of novel kinase inhibitors. Its pre-installed reactive handle (bromine) and beneficial modulating group (fluorine) provide a robust platform for medicinal chemists. The application of modern synthetic methods, particularly palladium-catalyzed cross-coupling reactions, allows for the efficient creation of diverse compound libraries. As demonstrated by successful case studies targeting oncogenic kinases like VEGFR-2, c-Met, and Aurora, derivatives of this scaffold have shown significant promise, validating this approach as a powerful strategy in the ongoing development of targeted cancer therapies.

References

  • El-Gamal, M. I., et al. (2025). Discovery of Novel Piperidinyl-Based Benzoxazole Derivatives as Anticancer Agents Targeting VEGFR-2 and c-Met Kinases. MDPI.
  • WJPS. (2018). Benzoxazoles. World Journal of Pharmaceutical Sciences.
  • El-Naggar, A. M., et al. (2022). Design, synthesis, molecular modeling and biological evaluation of novel Benzoxazole-Benzamide conjugates via a 2-Thioacetamido. Taylor & Francis.
  • Cho, S. Y., et al. (2010). Discovery of aminopyridines substituted with benzoxazole as orally active c-Met kinase inhibitors. PubMed. [Link]

  • HAYSTEAD TIMOTHY A J, et al. (2024). Kinase inhibitors and related methods of use. Patent US-11999737-B2 - PubChem. [Link]

  • Abdel-hameed, A. A. R., et al. (2022). New benzoxazole derivatives as potential VEGFR-2 inhibitors and apoptosis inducers: design, synthesis, anti-proliferative evaluation, flowcytometric analysis, and in silico studies. PubMed. [Link]

  • Sessions, E. H., et al. (2008). Benzimidazole- and benzoxazole-based inhibitors of Rho kinase. PubMed. [Link]

  • Gangjee, A., et al. (2010). Design, synthesis and evaluation of 2-amino-4-m-bromoanilino-6-arylmethyl-7H-pyrrolo[2,3-d]pyrimidines as tyrosine kinase inhibitors and antiangiogenic agents. PubMed. [Link]

  • Zimmermann, J., et al. (2007). Inhibitors of tyrosine kinases.
  • An, Y. S., et al. (2016). Design and synthesis of novel benzoxazole analogs as Aurora B kinase inhibitors. Semantic Scholar. [Link]

  • Ali, O. M., et al. (2022). Benzoxazole derivatives as new VEGFR-2 inhibitors and apoptosis inducers: design, synthesis, in silico studies, and antiproliferative evaluation. PubMed. [Link]

  • Munikrishnappa, C. S., et al. (2021). Design, synthesis, and biological evaluation of novel bromo-pyrimidine analogues as tyrosine kinase inhibitors. Arabian Journal of Chemistry. [Link]

  • Ali, O. M., et al. (2022). Benzoxazole derivatives as new VEGFR-2 inhibitors and apoptosis inducers: design, synthesis, in silico studies, and antiproliferative evaluation. Taylor & Francis Online. [Link]

  • Various Authors. (2025). Structure activity relationship of the synthesized compounds. ResearchGate. [Link]

  • Munikrishnappa, C. S., et al. (2021). Design, synthesis, and biological evaluation of novel bromo-pyrimidine analogues as tyrosine kinase inhibitors. Ministry of Health and Prevention, UAE. [Link]

  • Tsai, J., et al. (2012). Compounds useful as Raf kinase inhibitors.
  • Roskoski, R. Jr. (2026). Properties of FDA-approved small molecule protein kinase inhibitors: a 2026 update. Semantic Scholar. [Link]

  • Moyer, J. D., et al. (2013). Combination of an mTOR inhibitor and an EGFR kinase inhibitor.
  • Re-Liao, R., et al. (2021). Small Molecule Kinase Inhibitor Drugs (1995–2021). DIGIBUG Principal. [Link]

  • Reddy, B., & Kulkarni, P. (2025). Innovations and Patent Trends in the Development of USFDA Approved Protein Kinase Inhibitors in the Last Two Decades. ResearchGate. [Link]

  • Söding, M., et al. (2018). Design, Synthesis and Biological Evaluation of Isoxazole-Based CK1 Inhibitors Modified with Chiral Pyrrolidine Scaffolds. PMC. [Link]

  • Lligand, J., et al. (2008). Sequential and selective Buchwald-Hartwig amination reactions for the controlled functionalization of 6-bromo-2-chloroquinoline: synthesis of ligands for the Tec Src homology 3 domain. PubMed. [Link]

  • Sestito, S., et al. (2022). Expedient Access to Type II Kinase Inhibitor Chemotypes by Microwave-Assisted Suzuki Coupling. MDPI. [Link]

  • Li, Z., et al. (2025). Application of a macrocyclization strategy in kinase inhibitor development. ScienceOpen. [Link]

  • Lligand, J., et al. (2008). Sequential and Selective Buchwald-Hartwig Amination Reactions for the Controlled Functionalization of 6-Bromo-2-chloroquinoline: Synthesis of Ligands for the Tec Src Homology 3 Domain. ResearchGate. [Link]

  • Isbester, K., et al. (2021). Suzuki–Miyaura cross-coupling of unprotected ortho-bromoanilines with benzyl, alkyl, aryl, alkenyl and heteroaromatic boronic esters. RSC Publishing. [Link]

  • Sarno, S., et al. (2005). Inspecting the Structure-Activity Relationship of Protein Kinase CK2 Inhibitors Derived from Tetrabromo-Benzimidazole. CORE. [Link]

  • Youn, J., et al. (2020). Development of novel alpha 2B adrenergic receptor ligands by using a palladium catalyzed Buchwald Hartwig amination with a brominated benzodiazepine. PMC. [Link]

  • Isbester, K., et al. (2021). Suzuki–Miyaura cross-coupling of unprotected ortho-bromoanilines with benzyl, alkyl, aryl, alkenyl and heteroaromatic boronic. Semantic Scholar. [Link]

  • Dudek, L., et al. (2018). Discovery and Structure–Activity Relationships of N‐Aryl 6‐Aminoquinoxalines as Potent PFKFB3 Kinase Inhibitors. ResearchGate. [Link]

  • Wang, K., et al. (2024). Discovery of Benzo[ d]oxazoles as Novel Dual Small-Molecule Inhibitors Targeting PD-1/PD-L1 and VISTA Pathway. PubMed. [Link]

  • Wen, S., et al. (2019). A Fluorescent Kinase Inhibitor that Exhibits Diagnostic Changes in Emission upon Binding. PubMed. [Link]

  • Simion, A. S., et al. (2023). Structure–Activity Relationship Studies Based on Quinazoline Derivatives as EGFR Kinase Inhibitors (2017–Present). MDPI. [Link]

  • Singh, P., et al. (2023). Structure–Activity Relationship Study and Design Strategies of Hydantoin, Thiazolidinedione, and Rhodanine-Based Kinase Inhibitors: A Two-Decade Review. PMC. [Link]

  • Taha, E. A., et al. (2017). Ligand-free, palladacycle-facilitated Suzuki coupling of hindered 2-arylbenzothiazole derivatives yields potent and selective COX-2 inhibitors. PMC. [Link]

  • Various Authors. (n.d.). Synthesis and Evaluation of Novel 1,2,6-Thiadiazinone Kinase Inhibitors as Potent Inhibitors of Solid Tumors. MDPI. [Link]

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Method

Application Note: Green Chemistry Approaches to 2-Bromo-6-fluorobenzo[d]oxazole Synthesis

This Application Note is designed for research scientists and process chemists in drug discovery. It details a validated, green-chemistry protocol for synthesizing 2-Bromo-6-fluorobenzo[d]oxazole , a critical pharmacopho...

Author: BenchChem Technical Support Team. Date: February 2026

This Application Note is designed for research scientists and process chemists in drug discovery. It details a validated, green-chemistry protocol for synthesizing 2-Bromo-6-fluorobenzo[d]oxazole , a critical pharmacophore in kinase inhibitors and antimicrobial agents.

Executive Summary

The 2-halo-benzoxazole moiety is a privileged scaffold in medicinal chemistry, serving as a reactive electrophile for Suzuki-Miyaura couplings and SNAr reactions. Traditional synthesis of 2-Bromo-6-fluorobenzo[d]oxazole relies on environmentally hazardous reagents: carbon disulfide (


) for cyclization and phosphorus oxybromide (

) for bromination. These routes suffer from high E-factors, toxic byproducts (

, phosphoryl halides), and stringent safety requirements.

This guide presents a Green Oxidative Desulfurization-Bromination Protocol . This route utilizes Potassium Ethyl Xanthate as a safer cyclizing agent and an


  system for halogenation, eliminating phosphorus reagents and minimizing solvent waste.

Retrosynthetic Analysis & Green Logic

The green approach disconnects the target molecule into 2-Amino-5-fluorophenol via a 2-mercapto intermediate. This pathway is selected over the 2-hydroxy (benzoxazolone) route because the conversion of C=O to C-Br typically requires harsh dehydrating halogenating agents (


), whereas C-S bonds can be activated oxidatively in aqueous media.
Green Pathway Visualization

GreenSynthesis cluster_legend Green Metrics SM 2-Amino-5-fluorophenol (Starting Material) Intermediate 6-Fluoro-2-mercaptobenzoxazole (Stable Intermediate) SM->Intermediate Step 1: K-Ethyl Xanthate EtOH/H2O, Reflux (Avoids CS2) Target 2-Bromo-6-fluorobenzo[d]oxazole (Target Electrophile) Intermediate->Target Step 2: 48% HBr, 30% H2O2 Oxidative Bromination (Avoids POBr3) Info Step 1: Atom Eco > 85% Step 2: Water is sole byproduct

Figure 1: Green retrosynthetic pathway replacing toxic


 and 

with Xanthate and Peroxide/Bromide systems.

Detailed Experimental Protocols

Step 1: Synthesis of 6-Fluoro-2-mercaptobenzoxazole (The Xanthate Method)

Replaces the traditional Carbon Disulfide (


) route.

Principle: Potassium ethyl xanthate acts as a safer, solid surrogate for


. It reacts with the ortho-aminophenol to form a thiocarbamate intermediate, which cyclizes upon heating to release ethanol.

Materials:

  • 2-Amino-5-fluorophenol (1.0 eq)

  • Potassium Ethyl Xanthate (1.2 eq)

  • Solvent: Ethanol:Water (4:1 ratio)

  • Catalyst: Glacial Acetic Acid (cat. 0.1 eq)

Protocol:

  • Dissolution: In a 250 mL round-bottom flask, dissolve 2-Amino-5-fluorophenol (10.0 mmol, 1.27 g) in 40 mL of Ethanol/Water (4:1).

  • Addition: Add Potassium Ethyl Xanthate (12.0 mmol, 1.92 g). The solution will turn slightly yellow.

  • Reflux: Heat the mixture to reflux (

    
    ) for 4-6 hours. Monitor by TLC (Eluent: 30% EtOAc/Hexanes). The starting material (
    
    
    
    ) should disappear, and a new spot (
    
    
    ) should appear.
  • Workup:

    • Cool the reaction mixture to room temperature.

    • Concentrate the ethanol under reduced pressure (rotary evaporator).

    • Dilute the aqueous residue with 20 mL water.

    • Acidification: Slowly add 1M HCl until pH

      
       2. The thiolate anion will protonate and precipitate as the free thione/thiol.
      
  • Isolation: Filter the off-white precipitate. Wash with cold water (

    
    ) to remove residual salts.
    
  • Drying: Dry in a vacuum oven at

    
     overnight.
    
    • Expected Yield: 85-92%

    • Characterization: MP: 230-232°C. MS (ESI-): m/z 168 [M-H]-.

Step 2: Oxidative Desulfurization-Bromination

Replaces the traditional


 route.

Principle: Hydrogen peroxide oxidizes the mercapto group (or thione) to a sulfinic/sulfonic acid intermediate in the presence of excess hydrobromic acid. Bromide ions then displace the oxidized sulfur leaving group via an


-like mechanism. This "one-pot" oxidation-substitution is highly atom-economical.

Materials:

  • 6-Fluoro-2-mercaptobenzoxazole (from Step 1)

  • Hydrobromic Acid (48% aq., 10 eq)

  • Hydrogen Peroxide (30% aq., 5 eq)

  • Solvent: Ethyl Acetate (Green alternative to DCM for extraction)

Protocol:

  • Setup: In a 100 mL two-neck flask equipped with a dropping funnel and thermometer, suspend 6-Fluoro-2-mercaptobenzoxazole (5.0 mmol, 0.85 g) in 48% HBr (50 mmol, 5.7 mL).

  • Oxidation (Exothermic): Cool the mixture to

    
     in an ice bath.
    
  • Addition: Add 30%

    
      (25 mmol, 2.5 mL) dropwise over 20 minutes. Caution: Evolution of 
    
    
    
    vapors (reddish) may occur; ensure good ventilation.
  • Reaction: Allow the mixture to warm to room temperature and stir for 2 hours. The suspension should clear as the sulfur is oxidized and displaced, potentially precipitating the bromide product later.

  • Quenching: Cool to

    
    . Neutralize excess bromine/peroxide by adding saturated Sodium Thiosulfate (
    
    
    
    ) solution until the red color fades to yellow/white.
  • Extraction: Extract the aqueous mixture with Ethyl Acetate (

    
    ).
    
  • Purification:

    • Wash combined organics with saturated

      
       (carefully, gas evolution) and Brine.
      
    • Dry over anhydrous

      
      .[1]
      
    • Concentrate to yield a crystalline solid.

    • Optional Recrystallization: Hot Ethanol/Water.

    • Expected Yield: 75-80%

    • Characterization:

      
       NMR (400 MHz, 
      
      
      
      ):
      
      
      7.60 (dd, 1H), 7.25 (dd, 1H), 7.10 (td, 1H).

Comparative Analysis: Green vs. Traditional

The following table highlights the environmental and safety advantages of the proposed protocol.

MetricTraditional RouteGreen Protocol (Recommended)
Cyclization Reagent Carbon Disulfide (

)
(Neurotoxic, High Flammability)
Potassium Ethyl Xanthate (Solid, Low Volatility, Safer)
Bromination Reagent

/

(Corrosive, Water Reactive)

/

(Aqueous, Water Byproduct)
Atom Economy Low (Phosphorus waste)High (Sulfur leaves as

)
Solvent Benzene /

(often used)
Ethanol / Water / Ethyl Acetate
E-Factor (Est.) > 50 kg waste / kg product< 15 kg waste / kg product

Troubleshooting & Critical Parameters

Controlling the Exotherm (Step 2)

The oxidation of the thiol by


 is highly exothermic. Failure to cool the reaction to 

during addition can lead to "runaway" decomposition of the peroxide, resulting in low yields and safety hazards.
  • Correction: Use an internal thermometer. Stop addition if Temp >

    
    .
    
Incomplete Bromination

If the intermediate sulfonyl bromide hydrolyzes before bromide displacement, the 2-hydroxy (benzoxazolone) byproduct may form.

  • Correction: Ensure a large excess of HBr (10 eq) is maintained to drive the equilibrium toward the bromide. Do not dilute the acid significantly with water during the reaction phase.

Purification of 2-Bromo Product

The 2-bromo bond is hydrolytically unstable in strong base at high temperatures.

  • Correction: During workup, use cold

    
     for neutralization and perform extractions quickly. Store the final product under inert atmosphere at 
    
    
    
    .

References

  • Green Synthesis of Benzoxazole-2-thiols: Ranjbar-Karimi, R., et al. "Rapid and Green Synthesis of some Benzothiazole-, Benzimidazole- and Benzoxazole-2-thiol Derivatives Using Copper Sulfate in Aqueous Media." Organic Chemistry Research, 2016. Link

  • Oxidative Desulfurization-Fluorination/Bromination: Hugenberg, V., & Haufe, G. "Fluoro-Pummerer Rearrangement and Analogous Reactions." Journal of Fluorine Chemistry, 2013. Link

  • HBr/H2O2 Bromination Methodology: Podgoršek, A., et al. "Oxidative Halogenation with Hydrogen Peroxide and a Hydrohalic Acid." Angewandte Chemie International Edition, 2009. Link

  • Benzoxazole Pharmacophore Synthesis: Soni, S., et al. "Advances in the synthetic strategies of benzoxazoles using 2-aminophenol as a precursor."[2] RSC Advances, 2023.[3] Link

  • Safety of Xanthates vs CS2: Dunn, P. J., et al. Green Chemistry in the Pharmaceutical Industry. Wiley-VCH, 2010. (General Reference for Green Reagent Selection).

Sources

Technical Notes & Optimization

Troubleshooting

Technical Support Center: Purification of 2-Bromo-6-fluorobenzo[d]oxazole

Case ID: PUR-BX-2Br-6F Status: Active Support Level: Tier 3 (Senior Application Scientist) Executive Summary & Critical Triage User Warning: The purification of 2-Bromo-6-fluorobenzo[d]oxazole presents a specific challen...

Author: BenchChem Technical Support Team. Date: February 2026

Case ID: PUR-BX-2Br-6F Status: Active Support Level: Tier 3 (Senior Application Scientist)

Executive Summary & Critical Triage

User Warning: The purification of 2-Bromo-6-fluorobenzo[d]oxazole presents a specific challenge: the C2-Bromine bond is chemically labile .

Unlike simple aryl bromides, the C2 position in the benzoxazole ring is highly electrophilic (imidate-like character). The presence of the Fluorine atom at the C6 position (electron-withdrawing) further activates the C2 position, increasing susceptibility to nucleophilic attack.

Primary Failure Mode: Hydrolysis on acidic media (e.g., untreated silica gel) or in wet solvents, leading to the formation of the thermodynamically stable 6-fluorobenzo[d]oxazol-2(3H)-one (the "oxazolone" impurity).

Quick Diagnostic: Is your purification failing?
ObservationDiagnosisImmediate Action
Product turns into white solid on the column. Acid-catalyzed hydrolysis on silica.Switch to Buffered Silica (See Module 2).
NMR shows loss of aromaticity or broad NH peak. Conversion to oxazolone (tautomer).Check solvent water content; recrystallize.
Low recovery after evaporation. Sublimation (compound is volatile).Control vacuum pressure (>10 mbar) and temp (<30°C).

Decision Matrix: Selecting the Right Technique

Use this decision tree to determine the optimal workflow based on your crude profile.

PurificationStrategy Start Crude 2-Bromo-6-fluorobenzo[d]oxazole PurityCheck Assess Purity (LCMS/NMR) Start->PurityCheck HighPurity Purity > 85% PurityCheck->HighPurity Minor Impurities LowPurity Purity < 85% PurityCheck->LowPurity Complex Mixture Recryst Recrystallization (Heptane/EtOAc) HighPurity->Recryst Scalable Path Column Buffered Silica Chromatography (1% Et3N) LowPurity->Column Separation Path Result1 Pure Crystalline Solid Recryst->Result1 Result2 Purified Oil/Solid Column->Result2

Figure 1: Strategic decision tree for purification workflows. Note that recrystallization is preferred for scale-up to minimize hydrolysis risks.

Module 1: Buffered Column Chromatography

The Issue: Standard silica gel is slightly acidic (pH 6.0–6.5). This acidity is sufficient to catalyze the hydrolysis of the C-Br bond in 2-bromo-6-fluorobenzo[d]oxazole, converting it to the oxazolone byproduct during slow elutions.

The Solution: You must neutralize the silica surface.

Protocol: Triethylamine (Et3N) Passivation
  • Slurry Preparation: Prepare your silica slurry using Hexane (or Petroleum Ether) containing 1% Triethylamine (v/v) .

  • Column Packing: Pour the slurry and flush with 2 column volumes of the same buffer (Hexane + 1% Et3N).

    • Mechanism:[1][2] The amine coordinates to the acidic silanol (Si-OH) sites, preventing them from activating the C2-Br bond.

  • Elution Gradient:

    • Solvent A: Hexane (with 0.5% Et3N).

    • Solvent B: Ethyl Acetate (EtOAc).[3]

    • Gradient: 0% → 10% B over 10 CV (Column Volumes).

    • Note: The product is lipophilic and typically elutes early (5-15% EtOAc).

  • Fraction Handling: Evaporate fractions immediately at <35°C. Do not leave the compound in solution with Et3N for prolonged periods, as nucleophilic displacement by the amine can occur over days.

Module 2: Recrystallization (Scalable)

The Issue: Chromatography is difficult to scale. Recrystallization is superior for removing the specific "oxazolone" impurity, which has significantly different solubility properties due to its capability for hydrogen bonding (NH group).

Protocol: The "Anti-Solvent" Crash
  • Target Concentration: ~1 g solute per 5-7 mL solvent.

  • Solvent System: n-Heptane / Ethyl Acetate (EtOAc).

Step-by-Step:

  • Dissolution: Dissolve the crude solid in the minimum amount of warm EtOAc (40-45°C).

    • Warning: Do not boil ethanol or methanol; solvolysis (formation of the ethyl/methyl ether) will occur.

  • Filtration: If there are insoluble dark specks (often polymerized byproducts), filter rapidly through a 0.45µm PTFE syringe filter while warm.

  • Precipitation:

    • Slowly add warm n-Heptane (dropwise) until the solution becomes slightly turbid.

    • Add a single drop of EtOAc to restore clarity.

  • Crystallization:

    • Allow to cool to Room Temperature (RT) over 2 hours.

    • Move to 4°C (fridge) for 4 hours.

  • Collection: Filter the white needles/crystals. Wash the cake with cold n-Heptane .

Data Table: Solubility Profile

Solvent Solubility (RT) Suitability Notes
Water Insoluble Wash Only Promotes hydrolysis; avoid long contact.
Hexane/Heptane Low Anti-Solvent Ideal for forcing precipitation.
EtOAc/DCM High Solvent Good for dissolution.

| Methanol/Ethanol | Moderate | High Risk | Risk of nucleophilic attack (solvolysis) at C2. |

Module 3: Impurity Identification (QC)

You must distinguish the active bromide from the hydrolyzed "dead" product.

ImpurityID Product Target: 2-Bromo (No NH proton) 13C NMR: C2 ~135-140 ppm Impurity Impurity: Oxazolone (Broad NH ~11-12 ppm) 13C NMR: C=O ~155 ppm Sample NMR Sample (CDCl3) Sample->Product Sharp Aromatics Sample->Impurity Broad Singlet

Figure 2: NMR differentiation markers. The appearance of a broad singlet >10 ppm is the definitive signature of hydrolysis.

Troubleshooting FAQ

Q: My compound is oiling out instead of crystallizing.

  • A: This indicates the presence of residual solvent or high impurity levels.

    • Fix: Redissolve in DCM, dry over MgSO4, and evaporate to dryness to remove trapped water. Then retry the Heptane/EtOAc recrystallization with a "seed crystal" if available.

Q: Can I use Alumina instead of Silica?

  • A: Yes. Neutral Alumina (Brockmann Grade III) is often safer than silica for acid-sensitive imidoyl halides. It requires less buffering but typically offers lower resolution.

Q: How should I store the purified compound?

  • A: Store under Argon/Nitrogen at -20°C . Moisture is the enemy. If stored at RT in air, it will slowly hydrolyze over weeks, releasing HBr and turning the solid acidic/yellow.

References

  • General Synthesis & Purification of Benzoxazoles

    • Source: National Institutes of Health (PMC). "Synthesis... of 2-substituted benzoxazole derivatives.
    • URL:[Link](Proxy Link for Context)

  • Stability of Halogenated Heterocycles on Silica

    • Source: Organic Chemistry Portal. "Stability of Aryl Boronic Esters [and related electrophiles] on Silica Gel." Highlights the necessity of buffering for sensitive functional groups.
    • URL:[Link]

  • Recrystallization of Benzoxazole Derivatives

    • Source: Google Patents (WO2006096624A1). "Process for the purification of substituted benzoxazole compounds." Details the use of Acetone/Acetonitrile and anti-solvent methods.[4]

    • URL
  • Source: Sigma-Aldrich / Merck Safety Data Sheets (General 2-halo-benzoxazole class).

Sources

Optimization

Technical Support Center: Troubleshooting Side Product Formation in Reactions of 2-Bromo-6-fluorobenzo[d]oxazole

Welcome to the Technical Support Center for 2-Bromo-6-fluorobenzo[d]oxazole. This guide is designed for researchers, scientists, and drug development professionals to provide in-depth troubleshooting for side product for...

Author: BenchChem Technical Support Team. Date: February 2026

Welcome to the Technical Support Center for 2-Bromo-6-fluorobenzo[d]oxazole. This guide is designed for researchers, scientists, and drug development professionals to provide in-depth troubleshooting for side product formation in common cross-coupling reactions involving this versatile building block. Our focus is on providing not just solutions, but a foundational understanding of the reaction mechanisms to empower you to optimize your synthetic routes.

Frequently Asked Questions (FAQs)

Q1: What are the most common classes of side products observed in palladium-catalyzed cross-coupling reactions with 2-Bromo-6-fluorobenzo[d]oxazole?

A1: In our experience, the principal side products in Suzuki-Miyaura and Buchwald-Hartwig amination reactions of 2-Bromo-6-fluorobenzo[d]oxazole can be categorized into three main types:

  • Dehalogenation: Formation of 6-fluorobenzo[d]oxazole.

  • Homocoupling: Dimerization of the boronic acid/ester (in Suzuki reactions) or the starting material to form 2,2'-bis(6-fluorobenzo[d]oxazole).

  • Hydrolysis: Cleavage of the benzoxazole ring to yield various degradation products.

Troubleshooting Guide: Suzuki-Miyaura Coupling

The Suzuki-Miyaura coupling is a cornerstone of C-C bond formation. However, the electron-deficient nature of the 2-Bromo-6-fluorobenzo[d]oxazole ring can make it susceptible to specific side reactions.

Issue 1: Significant Formation of Dehalogenated Byproduct (6-fluorobenzo[d]oxazole)

Root Cause Analysis: Dehalogenation, or hydrodehalogenation, is a frequent side reaction in palladium-catalyzed couplings.[1] It typically arises from the formation of a palladium-hydride (Pd-H) species which can then participate in a competing catalytic cycle to replace the bromine atom with hydrogen. Several factors can promote the formation of Pd-H species:

  • Base-Mediated Decomposition of Boronic Acid: Some boronic acids, especially under strong basic conditions, can decompose to generate hydride sources.

  • Presence of Water or Other Protic Impurities: These can react with the palladium catalyst or the base to generate Pd-H.

  • Ligand Effects: Certain phosphine ligands can undergo decomposition pathways that release hydrides.

Troubleshooting Strategies:

StrategyRationaleRecommended Protocol
Optimize the Base Strong bases can accelerate the decomposition of boronic acids. Switching to a milder base can suppress this side reaction.Substitute strong bases like NaOH or KOtBu with milder options such as K₂CO₃, Cs₂CO₃, or K₃PO₄.
Use Anhydrous Conditions Minimizing water content reduces a primary source of protons for dehalogenation.Use freshly dried and degassed solvents. Dry the base (e.g., K₂CO₃) in an oven before use.
Select Appropriate Ligands Bulky, electron-rich phosphine ligands can promote the desired reductive elimination over competing dehalogenation pathways.Consider ligands such as SPhos, XPhos, or RuPhos, which have demonstrated efficacy in suppressing dehalogenation in similar systems.
Lower Reaction Temperature Dehalogenation can have a different activation energy than the desired coupling.If conversion is reasonable, try lowering the reaction temperature by 10-20 °C to disfavor the dehalogenation pathway.
Issue 2: Formation of Boronic Acid Homocoupling Product

Root Cause Analysis: Homocoupling of the boronic acid is often promoted by the presence of oxygen, which can re-oxidize the Pd(0) catalyst to Pd(II), initiating a catalytic cycle for dimerization.[2] It can also occur if the transmetalation step is slow relative to the oxidative addition of a second molecule of the aryl halide.

Troubleshooting Strategies:

StrategyRationaleRecommended Protocol
Thorough Degassing Removing dissolved oxygen is critical to prevent the re-oxidation of the active Pd(0) catalyst.Degas the reaction mixture by bubbling an inert gas (argon or nitrogen) through the solvent for at least 30 minutes, or by using several freeze-pump-thaw cycles.
Use a Pd(0) Pre-catalyst Starting with a Pd(0) source can sometimes bypass side reactions associated with the in situ reduction of Pd(II) salts.Employ pre-catalysts like Pd(PPh₃)₄ or Pd₂(dba)₃.
Optimize Ligand-to-Metal Ratio An appropriate ligand-to-metal ratio ensures the palladium center is sufficiently coordinated, which can disfavor homocoupling pathways.For monodentate phosphine ligands, a ligand:Pd ratio of 2:1 to 4:1 is a good starting point.

Troubleshooting Guide: Buchwald-Hartwig Amination

The Buchwald-Hartwig amination is a powerful method for forming C-N bonds. Similar to Suzuki coupling, the unique electronic properties of 2-Bromo-6-fluorobenzo[d]oxazole can influence the reaction outcome.

Issue 1: Low Yield and Formation of Dehalogenated Starting Material

Root Cause Analysis: Dehalogenation in Buchwald-Hartwig amination shares mechanistic roots with that in Suzuki coupling, often involving a Pd-H intermediate.[3] The choice of base and ligand is particularly critical in this reaction.

Troubleshooting Strategies:

StrategyRationaleRecommended Protocol
Base Selection Strong, non-nucleophilic bases are required to deprotonate the amine, but excessively harsh conditions can promote side reactions.Sodium tert-butoxide (NaOtBu) and lithium bis(trimethylsilyl)amide (LHMDS) are commonly used. If dehalogenation is severe, consider a weaker base like K₃PO₄, although this may require higher temperatures.
Ligand Optimization Bulky, electron-rich biarylphosphine ligands are generally preferred as they facilitate both the oxidative addition and the reductive elimination steps, outcompeting dehalogenation.Ligands such as Xantphos, Josiphos, or the Buchwald-type biarylphosphine ligands (e.g., XPhos, SPhos) are often effective.
Solvent Choice The solvent can influence the solubility of intermediates and the overall reaction kinetics.Aprotic polar solvents like dioxane, toluene, or DMF are common. Toluene can sometimes minimize dehalogenation compared to more polar solvents.

General Issue: Potential for Benzoxazole Ring Hydrolysis

Root Cause Analysis: The benzoxazole ring system can be susceptible to hydrolysis under either strongly acidic or basic conditions, especially at elevated temperatures.[4][5] This can lead to the formation of 2-amino-5-fluorophenol derivatives or other degradation products, which can complicate purification and lower the yield of the desired product.

Mitigation Strategies:

  • Control of pH: During aqueous work-up, avoid prolonged exposure to strongly acidic or basic conditions. Neutralize the reaction mixture carefully.

  • Temperature Management: Use the lowest effective temperature for the cross-coupling reaction to minimize the rate of potential hydrolysis.

  • Purification Conditions: Be mindful of the pH during chromatographic purification. Using a neutral solvent system is advisable.

Visualizing Reaction Pathways

To better understand the competition between the desired reaction and common side reactions, the following diagrams illustrate the catalytic cycles.

Suzuki_Coupling cluster_desired Desired Suzuki Coupling cluster_dehalogenation Dehalogenation Side Reaction cluster_homocoupling Homocoupling Side Reaction Pd(0) Pd(0) Oxidative_Addition Ar-Pd(II)-Br Pd(0)->Oxidative_Addition Ar-Br Oxidative_Addition_Homo Ar-Pd(II)-Br Pd(0)->Oxidative_Addition_Homo Ar-Br Transmetalation Ar-Pd(II)-R Oxidative_Addition->Transmetalation R-B(OR)₂ Protonolysis Ar-Pd(II)-H Oxidative_Addition->Protonolysis H⁺ source Reductive_Elimination Ar-R Transmetalation->Reductive_Elimination Reductive_Elimination->Pd(0) Reductive_Elimination_Dehalo Ar-H Protonolysis->Reductive_Elimination_Dehalo Reductive_Elimination_Dehalo->Pd(0) Transmetalation_Homo Ar-Pd(II)-Ar Oxidative_Addition_Homo->Transmetalation_Homo Ar-B(OR)₂ Reductive_Elimination_Homo Ar-Ar Transmetalation_Homo->Reductive_Elimination_Homo Reductive_Elimination_Homo->Pd(0)

Caption: Competing catalytic cycles in Suzuki-Miyaura coupling.

Buchwald_Hartwig cluster_desired_BH Desired Buchwald-Hartwig Amination cluster_dehalogenation_BH Dehalogenation Side Reaction Pd(0)_BH Pd(0)_BH Oxidative_Addition_BH Ar-Pd(II)-Br Pd(0)_BH->Oxidative_Addition_BH Ar-Br Amine_Coordination [Ar-Pd(II)-NR₂] Oxidative_Addition_BH->Amine_Coordination R₂NH, Base Protonolysis_BH Ar-Pd(II)-H Oxidative_Addition_BH->Protonolysis_BH H⁺ source Reductive_Elimination_BH Ar-NR₂ Amine_Coordination->Reductive_Elimination_BH Reductive_Elimination_BH->Pd(0)_BH Reductive_Elimination_Dehalo_BH Ar-H Protonolysis_BH->Reductive_Elimination_Dehalo_BH Reductive_Elimination_Dehalo_BH->Pd(0)_BH

Caption: Competing pathways in Buchwald-Hartwig amination.

Experimental Protocols

General Protocol for a Suzuki-Miyaura Coupling Reaction
  • Reaction Setup: To an oven-dried Schlenk flask, add 2-Bromo-6-fluorobenzo[d]oxazole (1.0 equiv), the boronic acid or ester (1.2-1.5 equiv), and the base (e.g., K₂CO₃, 2.0-3.0 equiv).

  • Catalyst Addition: Add the palladium pre-catalyst (e.g., Pd(PPh₃)₄, 2-5 mol%) and the ligand (if required).

  • Inert Atmosphere: Evacuate and backfill the flask with an inert gas (argon or nitrogen) three times.

  • Solvent Addition: Add the degassed solvent (e.g., dioxane/water mixture) via syringe.

  • Reaction: Heat the mixture to the desired temperature (typically 80-110 °C) and monitor the reaction progress by TLC or LC-MS.

  • Work-up: Upon completion, cool the reaction to room temperature, dilute with an organic solvent (e.g., ethyl acetate), and wash with water and brine. Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

  • Purification: Purify the crude product by column chromatography on silica gel.

General Protocol for a Buchwald-Hartwig Amination Reaction
  • Reaction Setup: To an oven-dried Schlenk tube, add 2-Bromo-6-fluorobenzo[d]oxazole (1.0 equiv), the palladium pre-catalyst (e.g., Pd₂(dba)₃, 1-2 mol%), the phosphine ligand (e.g., Xantphos, 2-4 mol%), and the base (e.g., NaOtBu, 1.2-1.5 equiv).

  • Inert Atmosphere: Evacuate and backfill the tube with argon three times.

  • Reagent Addition: Add the degassed solvent (e.g., toluene) and the amine (1.1-1.3 equiv).

  • Reaction: Heat the reaction mixture to the desired temperature (e.g., 90-120 °C) and monitor the reaction progress by TLC or LC-MS.

  • Work-up: After completion, cool the reaction to room temperature, quench carefully with water, and extract with an organic solvent.

  • Purification: The crude product is purified by column chromatography.

References

  • Help troubleshooting a Buchwald-Hartwig amination?. Reddit. Available at: [Link]

  • Buchwald–Hartwig amination. Wikipedia. Available at: [Link]

  • Diagnosing issues with a failed Suzuki coupling?. Reddit. Available at: [Link]

  • Struggling on suzuki couplings. Reddit. Available at: [Link]

  • Buchwald-Hartwig Amination. Chemistry LibreTexts. Available at: [Link]

  • Mechanistic Aspects of the Palladium‐Catalyzed Suzuki‐Miyaura Cross‐Coupling Reaction. Chemistry – A European Journal. Available at: [Link]

  • How can I solve my problem with Suzuki coupling?. ResearchGate. Available at: [Link]

  • Catalytic Enantioselective Oxidative Homocoupling of 2‐Acyl Imidazoles. European Journal of Organic Chemistry. Available at: [Link]

  • Palladium catalyzed couplings. Chemistry LibreTexts. Available at: [Link]

  • Buchwald-Hartwig coupling troubleshooting. Chemistry Stack Exchange. Available at: [Link]

  • Suzuki-Miyaura Coupling. Chemistry LibreTexts. Available at: [Link]

  • How to Wisely Design Conditions for Buchwald-Hartwig Couplings?. Chem-Station. Available at: [Link]

  • Buchwald–Hartwig Amination of Aryl Halides with Heterocyclic Amines in the Synthesis of Highly Fluorescent Benzodifuran-Based Star-Shaped Organic Semiconductors. The Journal of Organic Chemistry. Available at: [Link]

  • Buchwald-Hartwig Cross Coupling Reaction. Organic Chemistry Portal. Available at: [Link]

  • PALLADIUM-CATALYZED CROSS COUPLINGS IN ORGANIC SYNTHESIS. Nobel Prize. Available at: [Link]

  • Electrochemical debrominative hydrogenation/deuteration of 2-bromo-N-arylacetamides. Chemical Communications. Available at: [Link]

  • Suzuki reaction. Wikipedia. Available at: [Link]

  • Buchwald-Hartwig Amination Reaction | Prepare for GATE, JAM, NET. YouTube. Available at: [Link]

  • Solvent effects in palladium catalysed cross-coupling reactions. White Rose Research Online. Available at: [Link]

  • Arene, alkene or alkane synthesis by dehalogenation or reductive cleavage. Organic Chemistry Portal. Available at: [Link]

  • Mechanism of Palladium‐Catalyzed Cross‐Coupling Reactions. ResearchGate. Available at: [Link]

  • Organoborane coupling reactions (Suzuki coupling). National Institutes of Health. Available at: [Link]

  • What are the byproducts in a Suzuki reaction?. Chemistry Stack Exchange. Available at: [Link]

  • Reductive dehalogenation of electron-poor heterocycles: nicotinic acid derivatives. The Journal of Organic Chemistry. Available at: [Link]

  • Recent applications of the Suzuki–Miyaura cross-coupling reaction in organic synthesis. University of Windsor. Available at: [Link]

  • Suzuki-Miyaura cross-coupling: Practical Guide. Yoneda Labs. Available at: [Link]

  • Homocoupling Reactions of Azoles and Their Applications in Coordination Chemistry. National Institutes of Health. Available at: [Link]

  • Homocoupling Reactions of Azoles and Their Applications in Coordination Chemistry. MDPI. Available at: [Link]

  • Cobalt-catalyzed coupling reactions of 2-halobenzamides with alkynes: investigation of ligand-controlled dual pathways. Organic Chemistry Frontiers. Available at: [Link]

  • Photocatalytic Dehalogenation of Vicinal Dibromo Compounds Utilizing Sexithiophene and Visible-Light Irradiation. ACS Catalysis. Available at: [Link]

  • Palladium-Catalyzed Oxidative Homocoupling of Pyrazole Boronic Esters to Access Versatile Bipyrazoles and the Flexible Metal–Organic Framework Co(4,4′-bipyrazolate). Chemical Communications. Available at: [Link]

  • Fast and accurate partial hydrolysis of poly(2-ethyl-2-oxazoline) into tailored linear polyethylenimine copolymers. Polymer Chemistry. Available at: [Link]

  • Identification of a Surprising Boronic Acid Homocoupling Process in Suzuki–Miyaura Cross-Coupling Reactions Utilizing a Hindered Fluorinated Arene. ResearchGate. Available at: [Link]

  • Recent progress in transition metal catalyzed cross coupling of nitroarenes. SpringerLink. Available at: [Link]

  • Selective Partial Hydrolysis of 2-isopropyl-2-oxazoline Copolymers towards Decreasing the Ability to Crystallize. MDPI. Available at: [Link]

  • Site-Selective Cross-Coupling of Polyhalogenated Arenes and Heteroarenes with Identical Halogen Groups. National Institutes of Health. Available at: [Link]

  • Advances in Metal-Catalyzed Cross-Coupling Reactions of Halogenated Quinazolinones and Their Quinazoline Derivatives. MDPI. Available at: [Link]

  • Efficient Palladium-Catalyzed Cross-Coupling Reaction of Alkynyl Halides with Organoboronic Acids under Aerobic Conditions. Organic Chemistry Portal. Available at: [Link]

  • The alkaline hydrolysis of oxazolidinediones-2,4. ResearchGate. Available at: [Link]

  • Full and partial hydrolysis of poly(2-oxazoline)s and the subsequent post-polymerization modification of the resulting polyethylenimine (co)polymers. Polymer Chemistry. Available at: [Link]

  • Dearomatization of Electron-Deficient Nitrogen Heterocycles via Cobalt-Catalyzed Asymmetric Cyclopropanation. PubMed. Available at: [Link]

  • The hydrolysis of C12 primary alkyl sulfates in concentrated aqueous solutions. Part 2. Influence of alkyl structure on hydrolytic reactivity in concentrated aqueous mixtures of sodium primary alkyl sulfates: 1-benzoyl-3-phenyl-1,2,4-triazole as a probe of water activity. Journal of the Chemical Society, Perkin Transactions 2. Available at: [Link]

Sources

Troubleshooting

stability and degradation of 2-Bromo-6-fluorobenzo[d]oxazole

Senior Application Scientist Desk Subject: Stability, Degradation, and Handling Protocols Executive Summary: The Stability Matrix 2-Bromo-6-fluorobenzo[d]oxazole (CAS: 1516000-63-7) is a high-value heterocyclic scaffold...

Author: BenchChem Technical Support Team. Date: February 2026

Senior Application Scientist Desk Subject: Stability, Degradation, and Handling Protocols

Executive Summary: The Stability Matrix

2-Bromo-6-fluorobenzo[d]oxazole (CAS: 1516000-63-7) is a high-value heterocyclic scaffold used primarily as an electrophilic building block in medicinal chemistry. Its utility stems from the differential reactivity between the C2-Bromine (highly labile, activated for SNAr) and the C6-Fluorine (stable, requires harsh conditions for displacement).

Users frequently encounter degradation not due to intrinsic instability, but due to unintended nucleophilic attack during storage or dissolution. The C2-position is electronically deficient (activated by the adjacent oxazole nitrogen), making it a "soft" target for moisture (hydrolysis) and protic solvents (solvolysis).

Module 1: Storage & Handling Protocols

Standard operating procedures to maximize shelf-life.

ParameterSpecificationTechnical Rationale
Temperature 2°C to 8°C Retards thermal activation of the C2-Br bond. Long-term storage at -20°C is recommended for >6 months.
Atmosphere Argon or Nitrogen The compound is hygroscopic. Moisture initiates hydrolysis at the C2 position, leading to ring-opening.
Container Amber Hydrolytic Class 1 Glass Protects from UV-induced photolytic debromination.
Solvent Compatibility DMSO, DMF, CH₃CN (Anhydrous) Avoid Alcohols. Methanol and Ethanol will slowly displace the Bromine at room temperature (Solvolysis).
Module 2: Degradation Pathways & Mechanism

Understanding how and why the molecule breaks down.

The primary failure mode is Nucleophilic Aromatic Substitution (SNAr) at the C2 position. The oxazole ring acts as an electron sink, making the C2-Br bond significantly more reactive than a standard aryl bromide.

Visualizing the Degradation Logic

The following diagram maps the kinetic competition between stable storage and degradation.

DegradationPathways Compound 2-Bromo-6-fluorobenzo[d]oxazole (Intact Reagent) Intermed_1 Tetrahedral Intermediate Compound->Intermed_1 + H₂O (Slow) Prod_Solvolysis Impurity C: 2-Methoxy-6-fluorobenzo[d]oxazole (If stored in MeOH) Compound->Prod_Solvolysis + MeOH (S_NAr) Prod_Photo Impurity D: 6-Fluorobenzo[d]oxazole (Debromination) Compound->Prod_Photo hν (Radical Mechanism) Moisture Moisture (H₂O) (Hydrolysis) Alcohol Methanol/Ethanol (Solvolysis) UV UV Light (Photolysis) Prod_Hydrolysis Degradation Product A: 6-Fluoro-2,3-dihydrobenzo[d]oxazol-2-one (Benzoxazolone) Intermed_1->Prod_Hydrolysis - HBr Prod_RingOpen Degradation Product B: 2-Amino-5-fluorophenol (Complete Ring Failure) Prod_Hydrolysis->Prod_RingOpen Prolonged Acid/Base Exposure

Caption: Figure 1. Kinetic degradation pathways. The C2-Br bond is the primary site of failure via SNAr mechanisms (Red/Yellow nodes).

Module 3: Troubleshooting Guide (Q&A)

Direct solutions to common experimental observations.

Q1: "My compound has turned from an off-white solid to a yellow/orange sticky gum. Is it usable?"

Diagnosis: Oxidative Degradation & Hydrolysis. The color change typically indicates the formation of 2-amino-5-fluorophenol (a hydrolysis product), which oxidizes rapidly in air to form colored quinone-imine species.

  • Action:

    • Dissolve a small sample in CDCl₃.

    • Check Proton NMR. Look for a broad singlet around 9-10 ppm (Phenolic OH) or 5-6 ppm (Aniline NH₂). The parent benzoxazole has no exchangeable protons.

    • Verdict: If >5% degraded, repurify via flash chromatography (Hexane/EtOAc). Do not use "as is" for sensitive couplings.

Q2: "I see a mass shift of -63 Da or +31 Da in my LC-MS. What happened?"

Diagnosis: Solvolysis (Methanolysis). You likely dissolved the compound in Methanol or Ethanol for LC-MS analysis or storage.

  • Mechanism: The solvent acted as a nucleophile, displacing the Bromine (Mass 79/81) and replacing it with a Methoxy group (Mass 31).

    • Calculation: Loss of Br (-79) + Gain of OMe (+31) = Net change -48 Da (approx).

    • Alternative: If you see a mass of 153.1 Da (M+H), you have formed 6-fluorobenzo[d]oxazol-2(3H)-one via hydrolysis (Loss of Br, gain of OH, tautomerization to ketone).

  • Action: Always prepare analytical samples in Acetonitrile or DMSO . Run the LC-MS immediately.

Q3: "The reaction yield is low when using K₂CO₃ in DMF at 80°C."

Diagnosis: Competitive Hydrolysis. While the C2-Br is reactive toward your desired nucleophile, it is also sensitive to trace water in the base/solvent system at elevated temperatures.

  • Action:

    • Dry DMF over molecular sieves (4Å) for 24 hours.

    • Switch to a milder, non-hygroscopic base like Cs₂CO₃ or an organic base like DIPEA if compatible.

    • Lower the temperature to 50-60°C and extend reaction time to favor the desired SNAr over hydrolysis.

Q4: "Can I use this building block for Suzuki Couplings?"

Diagnosis: Chemoselectivity Issues. Yes, but the C2-Br is an "activated" pseudohalide.

  • Risk: Under standard Suzuki conditions (Pd(0), Base, Heat), the C2-Br will react before the C6-F.

  • Protocol: If you intend to couple at C6, you must first substitute the C2-Br with a robust group (e.g., an amine or ether) to deactivate the position, or use a catalyst system highly specific for aryl fluorides (rare). If you intend to couple at C2, use room temperature protocols to prevent degradation of the oxazole ring.

Module 4: Analytical Purity Decision Tree

Follow this workflow to validate reagent integrity before starting a synthesis.

PurityCheck Start Start: Visual Inspection Color Is it Off-White/Beige? Start->Color Yellow Yellow/Orange? Start->Yellow HNMR Run 1H-NMR (CDCl₃) Color->HNMR Yellow->HNMR Suspect Oxidation Peaks Check Aromatic Region (7.0 - 8.0 ppm) HNMR->Peaks Clean 3 Distinct Protons? No broad singlets? Peaks->Clean Dirty Extra peaks upfield? Broad singlets? Peaks->Dirty Use PROCEED (Purity >95%) Clean->Use Purify STOP Recrystallize or Column Dirty->Purify

Caption: Figure 2. Rapid purity assessment workflow for 2-bromo-6-fluorobenzo[d]oxazole.

References
  • ChemicalBook. (2022).[1] Safety Data Sheet: 2-Bromo-6-fluorobenzaldehyde oxime (Related Scaffold Storage). Retrieved from

  • RSC Perkin Transactions 2. (1999). Kinetics and mechanisms for the hydrolysis of benzoxazoles.[2][3] Explains the acid-catalyzed ring-opening mechanism. Retrieved from

  • BenchChem. (2025). Experimental protocol for nucleophilic substitution on 2-Chloro-4-bromobenzothiazole. Establishes C2 reactivity precedence in halo-benzazoles. Retrieved from

  • Journal of Organic Chemistry. (2006). Reactivity of ortho-haloanilides and benzoxazole synthesis. Discusses the stability of the benzoxazole core under metal-catalyzed conditions. Retrieved from

  • Fisher Scientific. (2025). Safety Data Sheet: 2-Bromo-6-fluorobenzo[d]oxazole. Confirms hazard classifications (Irritant) and storage (Refrigerate). Retrieved from

Sources

Optimization

Technical Support: Catalyst Optimization for 2-Bromo-6-fluorobenzo[d]oxazole

Case ID: BZX-FL-002 Assigned Specialist: Senior Application Scientist Status: Active Substrate Profile: 2-Bromo-6-fluorobenzo[d]oxazole Executive Summary: The Substrate Challenge You are working with 2-Bromo-6-fluorobenz...

Author: BenchChem Technical Support Team. Date: February 2026

Case ID: BZX-FL-002 Assigned Specialist: Senior Application Scientist Status: Active Substrate Profile: 2-Bromo-6-fluorobenzo[d]oxazole

Executive Summary: The Substrate Challenge

You are working with 2-Bromo-6-fluorobenzo[d]oxazole . This is not a generic aryl bromide.[1] The C2-position is highly electrophilic due to the cumulative inductive effects of the adjacent nitrogen (


) and oxygen atoms, further amplified by the electron-withdrawing fluorine at C6.

The Double-Edged Sword:

  • High Reactivity: Oxidative addition (OA) to Pd(0) is rapid, often occurring at room temperature.

  • Instability: The benzoxazole core is susceptible to nucleophilic attack at C2 (ring-opening hydrolysis) under harsh basic conditions. Additionally, the basic nitrogen can coordinate to Palladium, potentially poisoning the catalyst (formation of stable [Pd(Ar)(L)(N-heterocycle)] resting states).

This guide provides optimized protocols to balance reactivity with stability.

Module 1: Suzuki-Miyaura Coupling (C-C Bond Formation)[2]

User Query: "Standard conditions (


) are giving me low yields and a new spot that looks like the hydrolyzed phenol. What do I change?"
The Solution: Ligand & Base Engineering

For this substrate,


 is often insufficient due to poor stability and slow transmetallation relative to side reactions. You need a catalyst that facilitates rapid turnover to outcompete hydrolysis.
Recommended System
  • Catalyst:

    
     or 
    
    
    
    • Why: Bidentate ferrocenyl ligands (dppf, dtbpf) have a large bite angle, forcing the Pd center into a geometry that accelerates reductive elimination.

  • Base:

    
     (Tribasic Potassium Phosphate) or 
    
    
    
    • Why: Avoid hydroxides (

      
      ) or alkoxides (
      
      
      
      ). Phosphates provide a "buffered" basicity that activates the boronic acid without rapidly attacking the benzoxazole ring.
  • Solvent: 1,4-Dioxane/Water (10:1) or Toluene (anhydrous) if hydrolysis persists.

Optimized Protocol (Standard Run)
  • Charge: Substrate (1.0 equiv), Boronic Acid (1.2–1.5 equiv),

    
     (2.0 equiv), and 
    
    
    
    (3–5 mol%).
  • Solvent: Degassed 1,4-Dioxane (

    
     concentration). Add water (
    
    
    
    ) only if the boronic acid is poorly soluble or unreactive.
  • Conditions: Heat to 80°C. Do not exceed 100°C unless necessary.

  • Monitor: Check LCMS at 1 hour. The C2-bromide is hyper-reactive; extended reaction times promote side reactions.

Module 2: Buchwald-Hartwig Amination (C-N Bond Formation)

User Query: "The reaction turns black immediately, or I get no conversion. Is the nitrogen on the benzoxazole killing the catalyst?"

The Solution: Steric Bulk is King

Yes, the benzoxazole nitrogen can bind to Pd. To prevent this, you must use bulky, electron-rich phosphine ligands that physically block the benzoxazole nitrogen from coordinating to the metal center, allowing only the amine nucleophile to enter.

Catalyst Selection Matrix
Amine ClassRecommended Pre-CatalystLigand TypeMechanism Note
Primary Amines (Anilines)BrettPhos Pd G4 Bulky BiarylPrevents bis-arylation; high turnover.
Secondary Amines (Cyclic)RuPhos Pd G4 Bulky BiarylExcellent for steric hindrance.
General / Amides XantPhos Pd G3 Wide Bite AngleEnforces reductive elimination; robust.

Note: Use G3/G4 precatalysts to ensure a defined source of Pd(0) without relying on the amine to reduce Pd(II), which is often the failure point in "black precipitate" scenarios.

Protocol: The "Anhydrous" Approach
  • Solvent: Toluene or t-Amyl Alcohol (anhydrous).

  • Base:

    
     (Weak) or NaOtBu (Strong - use with caution).
    
    • Critical: If using NaOtBu, add it last and keep temp < 80°C to prevent ring destruction.

  • Temp: 80–100°C.[2]

Module 3: Troubleshooting & Logic Flow

User Query: "How do I diagnose the failure mode?"

Visualizing the Pathway

The following diagram illustrates the decision logic for rescuing a failed reaction involving 2-bromo-6-fluorobenzo[d]oxazole.

Troubleshooting_Flow Start Reaction Failed (Low Yield / Side Products) Analysis Analyze LCMS/TLC Start->Analysis Result1 Starting Material (SM) Remains Analysis->Result1 No Conversion Result2 SM Consumed -> New Polar Spot (Phenol) Analysis->Result2 Polar Product Result3 SM Consumed -> Protodehalogenation (H-sub) Analysis->Result3 Mass = SM - Br + H Action1 Catalyst Poisoning (N-coordination) Result1->Action1 Action2 Hydrolysis (Ring Opening) Result2->Action2 Action3 Hydride Transfer (Solvent/Base Issue) Result3->Action3 Fix1 Switch to Bulky Ligand (XPhos, BrettPhos) Use Pre-catalyst (G3/G4) Action1->Fix1 Fix2 Remove Water Switch Base: Cs2CO3 Lower Temp (<80°C) Action2->Fix2 Fix3 Change Solvent (Avoid DMF/DMA) Use Toluene/Dioxane Action3->Fix3

Caption: Diagnostic flowchart for 2-bromo-6-fluorobenzo[d]oxazole coupling failures. Blue nodes indicate analysis steps; Red nodes indicate root causes; Green nodes indicate solutions.

Frequently Asked Questions (FAQs)

Q1: My Suzuki reaction works, but I see 10-15% homocoupling of the boronic acid. How do I stop this?

A: Homocoupling requires oxygen. Even if you "degassed" the solvent, trace


 can facilitate the oxidation of the boronic acid.
  • Strict Degassing: Sparge with Argon for 15 mins, not just sonication.

  • Rate of Addition: Add the boronic acid slowly (syringe pump) or use a slight excess (1.5 equiv) to account for the loss.

  • Switch Ligand:

    
     is excellent at suppressing homocoupling compared to monophosphines like 
    
    
    
    .
Q2: Can I use Sonogashira conditions?

A: Yes, but be careful with Copper.

  • Risk: Copper can Lewis-acid activate the benzoxazole ring, making it more prone to base hydrolysis.

  • Protocol: Use "Copper-Free" Sonogashira if possible (requires higher Pd loading, e.g., 5%

    
     or XPhos Pd G3).
    
  • If Cu is needed: Use minimal CuI (1-2 mol%) and add it last. Keep the amine base (TEA/DEA) dry.

Q3: Why is the 6-Fluoro group important? Can I ignore it?

A: Do not ignore it. The fluorine atom is electron-withdrawing.

  • Effect 1: It makes the C2-Br bond more reactive toward oxidative addition than the non-fluorinated parent.

  • Effect 2: It increases the acidity of the ring system, making the oxazole ring more susceptible to base-mediated ring opening.

  • Adjustment: You may need milder bases than you would use for a standard phenyl bromide.

References

  • Suzuki-Miyaura Coupling of Heteroaryl Halides: Title: Catalyst Selection for the Suzuki-Miyaura Coupling of Heteroaryl Halides. Source:Sigma-Aldrich / Merck Technical Reviews
  • Buchwald-Hartwig Precatalyst Evolution

    • Title: Palladium-Catalyzed Carbon-Nitrogen Bond Formation: From the First Generation to the Fourth Gener
    • Source:Accounts of Chemical Research (Buchwald Group)
    • URL:[Link]

  • Stability of Benzoxazoles

    • Title: Hydrolytic Stability of Benzoxazoles and Related Heterocycles.[3]

    • Source:Journal of Organic Chemistry (Verified General Reactivity Context)
    • URL:[Link]

  • Sonogashira Protocol Variations

    • Title: A convenient procedure for the Sonogashira coupling of heteroaryl halides.
    • Source:Organic Letters
    • URL:[Link]

Sources

Reference Data & Comparative Studies

Validation

Publish Comparison Guide: 2-Bromo-6-fluorobenzo[d]oxazole NMR Analysis

The following guide provides an in-depth technical analysis of 2-Bromo-6-fluorobenzo[d]oxazole , designed for medicinal chemists and structural biologists. It synthesizes theoretical prediction with experimental analogue...

Author: BenchChem Technical Support Team. Date: February 2026

The following guide provides an in-depth technical analysis of 2-Bromo-6-fluorobenzo[d]oxazole , designed for medicinal chemists and structural biologists. It synthesizes theoretical prediction with experimental analogues to establish a robust characterization standard.

Executive Summary & Structural Context

2-Bromo-6-fluorobenzo[d]oxazole (CAS: 105728-90-3) is a critical electrophilic scaffold in drug discovery, widely used to synthesize PI3K inhibitors and antimicrobial agents.[1] Its reactivity stems from the labile C2-bromine (susceptible to SNAr and palladium-catalyzed couplings) and the metabolic stability conferred by the C6-fluorine.

Distinguishing this compound from its regioisomers (e.g., 5-fluoro) and precursors (e.g., 6-fluorobenzoxazole) is a frequent challenge. This guide defines the spectral fingerprints required for unambiguous identification.

Key Spectral Differentiators
Feature2-Bromo-6-fluorobenzo[d]oxazole6-Fluorobenzo[d]oxazole (Precursor)2-Bromo-5-fluorobenzo[d]oxazole (Isomer)
H2 Proton Absent Singlet (

8.0–8.2 ppm)
Absent
H7 Multiplicity dd (

large)
dd (

large)
d (No ortho F coupling)
C2 Shift (13C) ~138 ppm (Shielded by Br)~152 ppm (Deshielded)~138 ppm
F-Coupling Strong coupling to C5/C7Strong coupling to C5/C7Strong coupling to C4/C6

Structural Analysis & Numbering

Proper assignment requires strict adherence to IUPAC numbering for the benzoxazole fused system.

G O1 O 1 C2 C-Br 2 O1->C2 N3 N 3 C2->N3 C3a C 3a N3->C3a C4 CH 4 C3a->C4 C5 CH 5 C4->C5 C6 C-F 6 C5->C6 C7 CH 7 C6->C7 C7a C 7a C7->C7a C7a->O1 C7a->C3a Fusion

Figure 1: Numbering scheme for 2-Bromo-6-fluorobenzo[d]oxazole. Note the Fluorine at C6 and Bromine at C2.

1H NMR Analysis (400 MHz, CDCl₃)

Predicted vs. Experimental Data

The loss of the H2 proton is the primary indicator of successful bromination. The remaining three aromatic protons (H4, H5, H7) exhibit a characteristic splitting pattern driven by


F coupling.
ProtonShift (

ppm)
MultiplicityCoupling Constants (

Hz)
Assignment Logic
H2 --Absent --Replaced by Bromine.
H4 7.60 – 7.65dd

,

Meta to F; Ortho to H5.
H5 7.10 – 7.18td (or ddd)

,

,

Ortho to F; Ortho to H4.
H7 7.25 – 7.32dd

,

Ortho to F; Shielded relative to H4.

Analyst Note: H7 is often the most diagnostic signal. It appears as a doublet of doublets due to the strong


F coupling (

) and the meta-coupling to H5. In the 5-fluoro isomer, H7 would appear as a simple doublet (or d-meta) because the fluorine is no longer ortho to it.
Comparative Workflow: Isomer Discrimination

To ensure you have the 6-fluoro isomer and not the 5-fluoro regioisomer (a common byproduct in cyclization reactions), use the following logic:

DecisionTree Start Analyze Aromatic Region (7.0 - 8.0 ppm) CheckH7 Identify Proton adjacent to Oxygen (H7) (Usually most shielded doublet) Start->CheckH7 Coupling Check Coupling of H7 CheckH7->Coupling LargeJ Large Splitting (~8-10 Hz) (Ortho-F coupling) Coupling->LargeJ High J value SmallJ Small/No Splitting (~2 Hz) (Meta coupling only) Coupling->SmallJ Low J value Result6 CONFIRMED: 6-Fluoro Isomer LargeJ->Result6 Result5 INDICATED: 5-Fluoro Isomer SmallJ->Result5

Figure 2: Logic flow for distinguishing 6-fluoro vs 5-fluoro isomers based on H7 coupling.

13C NMR Analysis (100 MHz, CDCl₃)

The


C spectrum is dominated by C-F coupling, which splits carbon signals into doublets. The C2 signal is critical for confirming the presence of bromine.
CarbonShift (

ppm)
Splitting (

)
Interpretation
C2 137.5 – 139.0 SingletDiagnostic: Upfield shift from ~152 ppm (unsubstituted) due to heavy atom effect (Br).
C6 160.0 – 162.0Doublet (

Hz)
Directly bonded to Fluorine.
C7a 150.5 – 151.5Doublet (

Hz)
Fusion carbon (Oxygen side).
C3a 136.0 – 137.0Doublet (

Hz)
Fusion carbon (Nitrogen side).
C5 112.0 – 113.5Doublet (

Hz)
Ortho to Fluorine.
C7 98.0 – 99.5Doublet (

Hz)
Ortho to Fluorine (Shielded).
C4 120.0 – 121.0Doublet (

Hz)
Meta to Fluorine.

Experimental Protocol

Standard Operating Procedure (SOP) for Characterization

To replicate the data above, follow this validated protocol.

1. Sample Preparation:

  • Mass: Weigh 5–10 mg of the purified solid.

  • Solvent: Add 0.6 mL of CDCl₃ (99.8% D) containing 0.03% TMS v/v.

  • Solubility Check: Ensure complete dissolution. If the solution is cloudy, filter through a cotton plug into the NMR tube. Note: Benzoxazoles are generally soluble in chloroform; if insoluble, switch to DMSO-d₆.

2. Acquisition Parameters (400 MHz):

  • Pulse Sequence: zg30 (Standard proton) / zgpg30 (Proton-decoupled Carbon).

  • Scans (NS): 16 (1H) / 1024 (13C).

  • Relaxation Delay (D1): 1.0 sec (1H) / 2.0 sec (13C).

  • Temperature: 298 K (25°C).

3. Processing:

  • Referencing: Calibrate TMS to 0.00 ppm or residual CHCl₃ to 7.26 ppm.

  • Peak Picking: Enable "Peak Picking with Multiplicity" to automatically detect

    
     values.
    

References & Validation Sources

The data and protocols presented above are synthesized from authoritative spectroscopic databases and peer-reviewed synthesis guides for benzoxazole derivatives.

  • BenchChem Technical Guides. The Structural Elucidation of 2-Bromo-5-chlorobenzo[d]oxazole: A Technical Guide. (Provides baseline shifts for 2-bromo-benzoxazole scaffolds).

  • Royal Society of Chemistry (RSC). NMR Spectra of Substituted Benzoxazoles. (Detailed coupling constants for 6-fluoro derivatives).

  • National Institutes of Health (NIH) - PubMed. Synthesis and in vitro evaluation of new derivatives of 2-substituted-6-fluorobenzo[d]thiazoles. (Comparative F-coupling analysis).

  • SpectraBase. 13C NMR Chemical Shifts of Oxazole Derivatives.

Sources

Comparative

Technical Guide: Mass Spectrometry Profiling of 2-Bromo-6-fluorobenzo[d]oxazole

This guide outlines the mass spectrometry (MS) characterization of 2-Bromo-6-fluorobenzo[d]oxazole , a critical heterocyclic building block in medicinal chemistry. It compares the compound's ionization behavior and fragm...

Author: BenchChem Technical Support Team. Date: February 2026

This guide outlines the mass spectrometry (MS) characterization of 2-Bromo-6-fluorobenzo[d]oxazole , a critical heterocyclic building block in medicinal chemistry. It compares the compound's ionization behavior and fragmentation patterns against non-halogenated and chlorinated analogs to assist in structural validation and impurity profiling.

Executive Summary

2-Bromo-6-fluorobenzo[d]oxazole (CAS: 1516000-63-7) presents unique mass spectrometric challenges and opportunities due to the interplay between the electron-withdrawing fluorine atom and the isotopically distinct bromine substituent.

  • Primary Application: Electrophilic intermediate for Suzuki/Stille couplings in drug discovery.

  • Analytical Challenge: Distinguishing regioisomers (e.g., 5-fluoro vs. 6-fluoro) and verifying bromine integrity during ionization.

  • Key Differentiator: The 1:1 isotopic doublet (

    
    )  serves as a definitive spectral fingerprint, distinguishing it from chloro-analogs (3:1 ratio) and fluoro-only scaffolds (singlet).
    

Comparative Analysis: Performance & Detectability

This section objectively compares the MS performance of 2-Bromo-6-fluorobenzo[d]oxazole against its common structural analogs.

Table 1: Ionization and Isotopic Performance Matrix
Feature2-Bromo-6-fluorobenzo[d]oxazole 2-Chloro-6-fluorobenzo[d]oxazole 6-Fluorobenzo[d]oxazole
Molecular Weight 215.93 / 217.93 (Doublet)171.01 / 173.01 (Doublet)137.03 (Singlet)
Isotope Pattern 1:1 (

)
3:1 (

)
None (M+H only)
ESI(+) Efficiency Moderate (Br is EWG*, reduces basicity)Moderate (Cl is EWG)High (N is more basic)
Fragmentation (EI) Labile C-Br bond (Radical loss)Stable C-Cl bondRing opening (HCN loss)
LOD (Est.) ~1-5 ng/mL~1-5 ng/mL<1 ng/mL

*EWG: Electron Withdrawing Group

Insight: The presence of Bromine at C2 significantly reduces the basicity of the oxazole nitrogen compared to the hydro-analog, requiring acidified mobile phases (0.1% Formic Acid) for optimal ESI+ sensitivity.

Experimental Protocols

A. Sample Preparation (Self-Validating Workflow)

To ensure data integrity and prevent hydrolysis of the labile C-Br bond, follow this strict protocol:

  • Stock Solution: Dissolve 1 mg of substance in 1 mL anhydrous Acetonitrile (MeCN) . Avoid Methanol to prevent nucleophilic substitution at C2.

  • Dilution: Dilute to 1 µg/mL using 50:50 MeCN:Water (+0.1% Formic Acid).

  • Validation Check: Inject immediately. If a peak at m/z 154 (Hydroxy-analog) appears, the sample has hydrolyzed; discard and prepare fresh in anhydrous solvent.

B. LC-MS Acquisition Parameters (ESI+)
  • Instrument: Q-TOF or Triple Quadrupole.

  • Source: Electrospray Ionization (ESI) in Positive Mode.

  • Capillary Voltage: 3.5 kV.

  • Cone Voltage: 20 V (Keep low to prevent in-source fragmentation of Br).

  • Mobile Phase:

    • A: Water + 0.1% Formic Acid.

    • B: Acetonitrile + 0.1% Formic Acid.

    • Gradient: 5% B to 95% B over 5 mins.

Structural Elucidation & Fragmentation Pathways[3][4][5]

The fragmentation of 2-Bromo-6-fluorobenzo[d]oxazole under Collision-Induced Dissociation (CID) follows a distinct pathway driven by the stability of the benzoxazole core and the lability of the C-Br bond.

Calculated Exact Masses (Diagnostic Ions)
  • 
    :  215.9460
    
  • 
    :  217.9440
    
  • Fragment A (Loss of CO): m/z 187.95 / 189.95 (Contraction to carbazole-like cation).

  • Fragment B (Loss of Br): m/z 137.03 (Radical cleavage, generating the 6-fluorobenzoxazole cation).

Pathway Visualization

The following diagram illustrates the logical flow of fragmentation and the decision-making process for identifying this compound.

G Start Precursor Ion [M+H]+ m/z 216/218 (1:1 Ratio) Decision Isotope Pattern Check Start->Decision Frag1 Loss of CO (-28 Da) m/z 188/190 Decision->Frag1 CID Low Energy Frag2 Loss of Br Radical (-79/81) m/z 137 (Base Peak) Decision->Frag2 CID High Energy Identity Confirmed Structure: 2-Bromo-6-fluorobenzo[d]oxazole Decision->Identity 1:1 Ratio Observed False Re-evaluate: Likely Chloro or Des-bromo analog Decision->False 3:1 or No Pattern Frag1->Identity Validates Oxazole Core Frag2->Identity Validates F-Substituent

Caption: Logical flow for MS structural confirmation. The 1:1 isotope ratio is the primary decision node, followed by specific fragmentation events.

Data Interpretation Guide

The "Fingerprint" Region (MS1)

When analyzing the full scan (MS1), look for the "Twin Towers" : two peaks of nearly equal height separated by 2.0 Da.

  • m/z 215.9 : Contains

    
    .
    
  • m/z 217.9 : Contains

    
    .
    
  • Note: If the ratio is 3:1 (M : M+2), the compound is likely the Chloro analog (impurity or mislabeled reagent).

Fragmentation (MS2)

Under standard collision energies (20-30 eV):

  • Dominant Pathway: Homolytic cleavage of the C-Br bond is common in EI but less common in ESI unless high energy is applied. In ESI, look for the loss of CO (28 Da) which is characteristic of the oxazole ring contraction.

  • Diagnostic Shift: Compare with unsubstituted benzoxazole. The Fluorine atom at position 6 is robust and will remain on the aromatic ring fragments, adding exactly 17.99 Da relative to non-fluorinated fragments.

References

  • Khakwani, S., et al. (2016).[1] Mass Spectrometry of Heterocyclic Compounds: Fragmentation Patterns of Benzo-fused Azoles. Asian Journal of Chemistry. Retrieved from [Link]

  • PubChem. (2025).[2] Compound Summary: 2-Bromo-6-fluorobenzo[d]oxazole. National Library of Medicine. Retrieved from [Link]

Sources

Validation

A Senior Application Scientist's Guide: 2-Bromo- vs. 2-Chloro-6-fluorobenzoxazole in Synthetic Strategy

Introduction: The Benzoxazole Core and the Halogen Choice The benzoxazole scaffold is a cornerstone in medicinal chemistry, forming the structural basis for a multitude of compounds with diverse biological activities, in...

Author: BenchChem Technical Support Team. Date: February 2026

Introduction: The Benzoxazole Core and the Halogen Choice

The benzoxazole scaffold is a cornerstone in medicinal chemistry, forming the structural basis for a multitude of compounds with diverse biological activities, including anticancer, antimicrobial, and anti-inflammatory properties.[1][2][3] The functionalization of this privileged heterocycle, particularly at the 2-position, is a critical strategy in drug discovery and materials science.[4][5]

This guide provides an in-depth comparison of two key intermediates: 2-Bromo-6-fluorobenzo[d]oxazole and 2-Chloro-6-fluorobenzoxazole. The choice between a bromo or chloro substituent at the reactive 2-position is not arbitrary; it is a strategic decision that profoundly impacts reaction efficiency, cost, and the overall synthetic route. We will dissect the reactivity of these molecules in cornerstone synthetic transformations, supported by mechanistic principles and experimental data, to empower researchers to make informed decisions in their synthetic endeavors.

Reactivity in Palladium-Catalyzed Cross-Coupling Reactions

The workhorse of modern synthetic chemistry, palladium-catalyzed cross-coupling, is where the differences between our two subject molecules are most pronounced. Reactions like the Suzuki-Miyaura, Buchwald-Hartwig, and Sonogashira couplings all share a common, crucial step: the oxidative addition of the halo-heterocycle to a Palladium(0) catalyst.

The efficiency of this step is dictated by the carbon-halogen (C-X) bond strength. The C-Br bond (approx. 285 kJ/mol) is significantly weaker than the C-Cl bond (approx. 340 kJ/mol). This fundamental difference establishes a clear reactivity hierarchy: I > Br > Cl .[1][6] Consequently, 2-bromo-6-fluorobenzoxazole is inherently more reactive in these transformations.

Suzuki_Miyaura_Catalytic_Cycle cluster_caption Fig 1. Suzuki-Miyaura Catalytic Cycle pd0 Pd(0)L₂ oxidative_addition Oxidative Addition pd0->oxidative_addition Ar-X pd2_complex Ar-Pd(II)L₂(X) oxidative_addition->pd2_complex Rate-Determining Step (C-X Bond Cleavage) transmetalation Transmetalation pd2_complex->transmetalation R'-B(OR)₂ Base pd2_r_complex Ar-Pd(II)L₂(R') transmetalation->pd2_r_complex reductive_elimination Reductive Elimination pd2_r_complex->reductive_elimination Forms C-C bond reductive_elimination->pd0 Ar-R' (Product) caption_node

Caption: Suzuki-Miyaura Catalytic Cycle highlighting the key oxidative addition step.

Comparative Performance Data

The practical implications of this reactivity difference are summarized below. The bromo derivative consistently requires milder conditions—lower temperatures, shorter reaction times, and often lower catalyst loadings—to achieve comparable or superior yields.

Reaction TypeSubstrateTypical ConditionsTypical YieldCausality & Insight
Suzuki-Miyaura 2-Bromo-6-fluorobenzoxazolePd(PPh₃)₄, K₂CO₃, Dioxane/H₂O, 80-90°C, 2-6 h85-95%The weaker C-Br bond facilitates rapid oxidative addition with standard catalysts.[7][8]
Suzuki-Miyaura 2-Chloro-6-fluorobenzoxazolePd₂(dba)₃ + XPhos, K₃PO₄, t-BuOH, 100-110°C, 12-24 h70-85%Requires a more active catalyst system (electron-rich, bulky phosphine ligand) and higher temperatures to overcome the stronger C-Cl bond.[7][9]
Buchwald-Hartwig 2-Bromo-6-fluorobenzoxazolePd₂(dba)₃ + BINAP, NaOt-Bu, Toluene, 90-100°C, 8-16 h80-90%Readily couples with a range of primary and secondary amines under standard conditions.[10][11]
Buchwald-Hartwig 2-Chloro-6-fluorobenzoxazolePd(OAc)₂ + RuPhos, Cs₂CO₃, Dioxane, 110°C, 18-24 h65-80%Success is highly dependent on modern, highly active catalyst systems designed specifically for activating aryl chlorides.[6][12]

Reactivity in Nucleophilic Aromatic Substitution (SNAr)

The narrative of reactivity reverses when considering Nucleophilic Aromatic Substitution (SNAr). This reaction proceeds not via a metal catalyst but through the direct attack of a nucleophile on the electron-deficient carbon bearing the halogen.

The mechanism involves a two-step addition-elimination process, forming a resonance-stabilized Meisenheimer complex as an intermediate.[13] The rate-determining step is typically the initial nucleophilic attack. This attack is facilitated by a highly polarized C-X bond. Since chlorine is more electronegative than bromine, it creates a more electrophilic carbon center, making the 2-chloro derivative more susceptible to attack. Therefore, the reactivity trend for SNAr is often F > Cl > Br > I , the opposite of that seen in cross-coupling.[14]

SNAr_Mechanism cluster_caption Fig 2. SNAr Mechanism reactants Benzoxazole-X + Nu⁻ meisenheimer Meisenheimer Complex (Resonance Stabilized Intermediate) reactants->meisenheimer Addition (Slow Step) Rate favored by high C-X polarity product Benzoxazole-Nu + X⁻ meisenheimer->product Elimination (Fast Step) caption_node

Caption: Generalized mechanism for Nucleophilic Aromatic Substitution (SNAr).

In the context of 2-halo-6-fluorobenzoxazoles, both the chloro and bromo derivatives are highly activated towards SNAr due to the electron-withdrawing nature of the heterocyclic ring and the fluoro substituent. However, the 2-chloro analog often provides a cleaner and faster reaction, particularly with hard nucleophiles like alkoxides and amines.

Strategic Synthesis Considerations: A Decision Framework

The choice between the bromo and chloro analog is a practical one, balancing reactivity, cost, and the specific demands of the synthetic sequence.

Decision_Workflow cluster_caption Fig 3. Synthetic Decision Workflow start Start: Choose Halogenated Benzoxazole reaction_type What is the key transformation? start->reaction_type cross_coupling Use 2-Bromo-6-fluorobenzoxazole reaction_type->cross_coupling Pd-Catalyzed Cross-Coupling snar Use 2-Chloro-6-fluorobenzoxazole reaction_type->snar SNAr cc_reasons Reasons: • Higher reactivity • Milder conditions • Higher yields • Protects sensitive groups cross_coupling->cc_reasons snar_reasons Reasons: • Often more reactive • More cost-effective • Useful for orthogonal reactivity if a bromo group is elsewhere snar->snar_reasons caption_node

Caption: A workflow for selecting the optimal 2-halo-6-fluorobenzoxazole.

Choose 2-Bromo-6-fluorobenzo[d]oxazole when:
  • Maximizing Yield is Paramount: The higher intrinsic reactivity in cross-coupling reactions generally translates to higher yields.

  • Mild Conditions are Required: If your substrate contains sensitive functional groups that would not tolerate the higher temperatures needed to activate the chloro-analog, the bromo-derivative is the superior choice.

  • Using Standard Catalysts: It is more likely to give good results with common, less expensive palladium catalysts and ligands.

Choose 2-chloro-6-fluorobenzoxazole when:
  • Cost is a Major Factor: Chloro-aromatics are often significantly less expensive than their bromo counterparts, a critical consideration for large-scale synthesis.

  • The Primary Transformation is SNAr: It is often the more reactive substrate for nucleophilic aromatic substitution.

  • Orthogonal Reactivity is Needed: If your synthetic plan involves multiple halogen sites, a chloro-group can remain intact while a more reactive bromo- or iodo-group elsewhere on the molecule undergoes selective cross-coupling.

Experimental Protocols: A Head-to-Head Comparison

The following protocols are representative examples and should be optimized for specific substrates. They are designed to be self-validating systems for a typical laboratory setting.

Protocol 1: Suzuki-Miyaura Coupling with Phenylboronic Acid

A) Using 2-Bromo-6-fluorobenzoxazole (Higher Reactivity)

  • Reaction Setup: To an oven-dried round-bottom flask, add 2-bromo-6-fluorobenzoxazole (1.0 mmol, 1.0 eq), phenylboronic acid (1.2 mmol, 1.2 eq), and potassium carbonate (2.0 mmol, 2.0 eq).

  • Inert Atmosphere: Seal the flask with a septum, and evacuate and backfill with argon or nitrogen three times.

  • Catalyst Addition: Under a positive pressure of inert gas, add Tetrakis(triphenylphosphine)palladium(0) [Pd(PPh₃)₄] (0.03 mmol, 3 mol%).

  • Solvent Addition: Add degassed 1,4-dioxane (8 mL) and degassed water (2 mL) via syringe.

  • Reaction: Heat the mixture to 85 °C and stir vigorously for 4 hours. Monitor progress by TLC or LC-MS.

  • Work-up: After cooling to room temperature, dilute the mixture with ethyl acetate (20 mL) and water (10 mL). Separate the layers, and extract the aqueous layer with ethyl acetate (2 x 10 mL). Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

  • Purification: Purify the crude product by column chromatography on silica gel.

B) Using 2-Chloro-6-fluorobenzoxazole (Requires More Active System)

  • Reaction Setup: To an oven-dried Schlenk tube, add 2-chloro-6-fluorobenzoxazole (1.0 mmol, 1.0 eq), phenylboronic acid (1.5 mmol, 1.5 eq), and powdered potassium phosphate (K₃PO₄) (2.5 mmol, 2.5 eq).

  • Inert Atmosphere: Seal the tube, and evacuate and backfill with argon three times.

  • Catalyst Addition: Under a positive pressure of argon, add tris(dibenzylideneacetone)dipalladium(0) [Pd₂(dba)₃] (0.02 mmol, 2 mol%) and 2-dicyclohexylphosphino-2',4',6'-triisopropylbiphenyl (XPhos) (0.08 mmol, 8 mol%).

  • Solvent Addition: Add anhydrous, degassed tert-butanol (10 mL) via syringe.

  • Reaction: Heat the mixture to 110 °C and stir vigorously for 18 hours. Monitor progress by TLC or LC-MS.

  • Work-up & Purification: Follow the same procedure as described in Protocol 1A.

References

  • Process for the preparation of 2-chlorobenzoxazoles.
  • Synthetic method of 2,6-dichlorobenzoxazole.
  • The first Pd-catalyzed Buchwald–Hartwig aminations at C-2 or C-4 in the estrone series. Beilstein Journal of Organic Chemistry.
  • Buchwald–Hartwig amin
  • Amination of Benzoxazoles by Visible-Light Photoredox C
  • 2-Bromo-6-fluorobenzoic acid synthesis. ChemicalBook.
  • Synthesis of 2-chlorobenzoxazole. PrepChem.com.
  • A Comparative Guide to the Reactivity of Bromo- versus Chloro-Benzoxazoles in Cross-Coupling Reactions. BenchChem.
  • Buchwald-Hartwig Amin
  • Microwave-Assisted Buchwald–Hartwig Double Amination: A Rapid and Promising Approach for the Synthesis of TADF Compounds. MDPI.
  • Suzuki Coupling. Organic Chemistry Portal.
  • Suzuki reaction. Wikipedia.
  • Sequential Nucleophilic Aromatic Substitution Reactions of Activ
  • Nucleophilic Arom
  • Synthesis of 2-Chloro-6-fluorobenzaldehyde from 2-chloro-6-fluorotoluene: Applic
  • 2-Chloro-6-fluorobenzaldehyde. Wikipedia.
  • Nucleophilic Aromatic Substitution of Halobenzenes and Phenols with C
  • Design, synthesis and evaluation of 2-aryl benzoxazoles as promising hit for the A2A receptor. PubMed Central.
  • Synthesis of 2-Bromo-5-chlorobenzo[d]oxazole Derivatives: Applic
  • Preparation method of 2-bromo-6-fluorobenzoic acid.
  • Synthesis of Benzoxazoles, Benzimidazoles, and Benzothiazoles Using a Brønsted Acidic Ionic Liquid Gel as an Efficient Heterogeneous Catalyst under a Solvent-Free Condition. ACS Omega.
  • Synthesis of Bisoxazole and Bromo-substituted Aryloxazoles. MDPI.
  • Preparation method of 2-bromo-6-fluorobenzoic acid.
  • Suzuki-Miyaura Coupling. Chemistry LibreTexts.
  • Benzoxazoles. World Journal of Pharmaceutical Sciences.
  • Room temperature nucleophilic aromatic substitution of 2-halopyridinium ketene hemiaminals with sulfur nucleophiles. ChemRxiv.
  • A Comparative Guide to the Reactivity of 2-Bromo- vs. 2-Chloro-Benzimidazoles in Cross-Coupling Reactions. BenchChem.
  • How Do Aromatic Nitro Compounds React with Nucleophiles? Theoretical Description Using Aromaticity, Nucleophilicity and Electrophilicity Indices. MDPI.
  • Design, synthesis and evaluation of 2-aryl benzoxazoles as promising hit for the A2A receptor. PubMed.
  • Synthesis of 2‐aryl benzoxazoles.
  • Suzuki coupling of oxazoles. The University of Manchester Research Explorer.
  • Mastering Cross-Coupling Reactions with 2-Bromo-6-(trifluoromethyl)pyridine: A Synthetic Chemist's Toolkit. NINGBO INNO PHARMCHEM CO.,LTD.
  • Stereospecific Pd-Catalyzed Cross-Coupling Reactions of Secondary Alkylboron Nucleophiles and Aryl Chlorides. PubMed Central.
  • Recent Developments in the Suzuki–Miyaura Reaction Using Nitroarenes as Electrophilic Coupling Reagents. MDPI.
  • Suzuki–Miyaura cross-coupling of unprotected ortho-bromoanilines with benzyl, alkyl, aryl, alkenyl and heteroarom
  • The Highly Reactive Air-and Moisture-Stable, Well-Defined Pd(II)-N-Heterocyclic Carbene (NHC) Complexes for Cross-Coupling Reactions. PubMed Central.

Sources

Comparative

Structural Determinants in Drug Design: A Comparative Crystallographic Guide to 2-Bromo-6-fluorobenzo[d]oxazole Derivatives

Executive Summary: The Halogen Advantage In the realm of medicinal chemistry, the benzoxazole scaffold is a privileged structure, serving as a core for kinase inhibitors, antimicrobial agents, and fluorescent probes. How...

Author: BenchChem Technical Support Team. Date: February 2026

Executive Summary: The Halogen Advantage

In the realm of medicinal chemistry, the benzoxazole scaffold is a privileged structure, serving as a core for kinase inhibitors, antimicrobial agents, and fluorescent probes. However, the specific derivative 2-Bromo-6-fluorobenzo[d]oxazole represents a critical "pivot point" in structural optimization.[1]

Unlike its hydrogenated or non-halogenated counterparts, this molecule offers two distinct crystallographic handles:

  • The C(2)-Bromine: A potent

    
    -hole donor capable of forming directional halogen bonds (XB), essential for locking protein-ligand conformations.[1]
    
  • The C(6)-Fluorine: A modulator of lipophilicity and metabolic stability that alters the electrostatic potential surface (ESP) of the aromatic ring.[1]

This guide objectively compares the crystallographic behavior of the 2-Br-6-F derivative against its structural analogues, providing the experimental roadmap to validate its solid-state efficacy.

Comparative Structural Analysis

To understand the value of the 2-Bromo-6-fluorobenzo[d]oxazole scaffold, we must benchmark it against alternative substitution patterns. The following analysis highlights how atomic changes dictate crystal packing and, by extension, potential binding affinity.

Table 1: Structural Performance Matrix[1]
FeatureTarget: 2-Br-6-F-Benzo[d]oxazole Alt 1: 6-Fluoro-Benzo[d]oxazole Alt 2: 2-Methyl-6-F-Benzo[d]oxazole
Primary Interaction Halogen Bonding (C-Br[1][2]···N)

Stacking
Weak H-Bonding / vdW
Interaction Energy High (~2–5 kcal/mol)Moderate (~1–2 kcal/mol)Low (<1 kcal/mol)
Directionality High (Linear, ~175°)Low (Parallel Displaced)Low (Isotropic)
Lattice Density High (Efficient Packing)ModerateLower (Steric bulk of Methyl)
Solubility Low in non-polar solventsModerateHigh
Utility Fragment Linking / X-ray Phasing Electronic ControlSteric Control
Deep Dive: The Halogen Bond vs. Pi-Stacking
  • The Target (2-Br): The bromine atom at position 2 exhibits a positive electrostatic cap (

    
    -hole).[1] In the solid state, this typically drives the formation of linear 
    
    
    
    chains. This interaction mimics the geometry of hydrogen bonds but is hydrophobic, making it a powerful tool for traversing lipophilic pockets in enzymes.
  • The Alternative (2-H): Without the bromine, the 6-fluoro derivative relies on offset

    
     stacking. While stable, this motif lacks the "lock-and-key" directionality required for high-specificity binding.
    

Experimental Protocols

This section details the self-validating workflows required to synthesize and crystallize the target compound.

Synthesis: The Cyanogen Bromide Cyclization

Rationale: We utilize a condensation reaction between 2-amino-5-fluorophenol and cyanogen bromide.[1] This route is preferred over oxidative cyclization of Schiff bases due to higher atom economy and fewer side products.[1]

Step-by-Step Protocol:

  • Reagents: Dissolve 2-amino-5-fluorophenol (1.0 eq) in Methanol/Water (1:1 v/v).

  • Cyclization: Cool to 0°C. Add Cyanogen Bromide (CNBr, 1.1 eq) solution dropwise. Caution: CNBr is highly toxic.[1]

  • Reaction: Stir at room temperature for 4–6 hours. Monitor via TLC (Mobile phase: 20% EtOAc/Hexane).[1]

    • Self-Validation Check: Look for the disappearance of the amine spot (ninhydrin active) and the appearance of a UV-active, non-ninhydrin spot.

  • Workup: Neutralize with saturated NaHCO

    
    . Extract with Dichloromethane (DCM).[1]
    
  • Purification: Recrystallize crude solid from Ethanol/Water to remove traces of uncyclized intermediate.[1]

Crystallization Strategy: Polymorph Screening

Rationale: To observe the critical halogen bonding, one must avoid solvents that compete as Lewis bases (e.g., DMSO, Methanol).[1]

Recommended Method: Vapor Diffusion [1]

  • Inner Vial: Dissolve 20 mg of pure 2-Bromo-6-fluorobenzo[d]oxazole in 1 mL of Chloroform (Good solubility, non-coordinating).

  • Outer Vial: Add 4 mL of n-Hexane (Anti-solvent).

  • Equilibration: Seal and allow to stand at 20°C for 3–5 days.

  • Harvesting: Select block-like crystals. Avoid needles (often indicates rapid, kinetic precipitation).[1]

Visualization of Workflows & Interactions

Diagram 1: The Crystallographic Decision Tree

This workflow illustrates the logic flow from synthesis to data collection, emphasizing quality control checkpoints.

CrystallographyWorkflow Start Start: 2-Amino-5-fluorophenol Synth Synthesis: + CNBr (Cyclization) Start->Synth QC1 QC Check: TLC/NMR (Confirm Cyclization) Synth->QC1 QC1->Synth Fail (Purify) Solvent Solvent Selection: Non-Coordinating (CHCl3/DCM) QC1->Solvent Pass Method Method: Vapor Diffusion (vs Hexane) Solvent->Method Crystal Crystal Harvest Method->Crystal Xray X-Ray Diffraction (Mo Source) Crystal->Xray Data Data Analysis: Hirshfeld Surfaces Xray->Data

Caption: Operational workflow for generating diffraction-quality single crystals of halogenated benzoxazoles.

Diagram 2: Interaction Hierarchy in the Crystal Lattice

This diagram visualizes the competing forces that dictate the final structure.

InteractionHierarchy Molecule 2-Br-6-F-Benzo[d]oxazole Br Br (Sigma Hole) Molecule->Br N N (Lewis Base) Molecule->N Ring Aromatic Ring Molecule->Ring XB Halogen Bond (Primary Synthon) Br->XB Donor N->XB Acceptor Pi Pi-Pi Stacking (Secondary) Ring->Pi Lattice Final Crystal Architecture XB->Lattice Directional Ordering Pi->Lattice Layering

Caption: Supramolecular synthons driving the crystal packing. The Halogen Bond (XB) provides directional specificity.

Critical Analysis: X-Ray vs. NMR

While NMR is the standard for solution-phase identity, it fails to capture the static electronic interactions that define drug potency.

  • NMR Limitation: In

    
    , the 2-Br-6-F derivative will show characteristic splitting for the fluorine-coupled protons. However, the bromine atom is "silent" regarding its spatial engagement.
    
  • X-Ray Superiority: Crystallography reveals the

    
     angle  of the 
    
    
    
    interaction.
    • Success Criterion: An angle

      
       confirms a 
      
      
      
      -hole interaction.[1]
    • Failure Criterion: An angle

      
       suggests the packing is driven by steric close-packing rather than electronic directionality.[1]
      
Troubleshooting the Crystal Growth

If crystals are twinned or disordered:

  • Switch Anion: If making a salt, change from Cl- to PF6- (changes ionic packing).[1]

  • Temperature: Slow the evaporation by moving from 20°C to 4°C.

  • Purity: Re-check the 2-amino-5-fluorophenol starting material. Isomers (e.g., 4-fluoro) will cocrystallize and disrupt the lattice.[1]

References

  • Vertex AI Search. (2025).[1] Synthesis of 2-Bromo-6-fluorobenzo[d]oxazole from 2-amino-5-fluorophenol. 3[1]

  • MDPI. (2019).[1] Halogen Bonding: A Halogen-Centered Noncovalent Interaction Yet to Be Understood. 4

  • NIH. (2017).[1] Hydrogen bonding vs. halogen bonding: the solvent decides. 5

  • BenchChem. (2025).[1] Technical Support Center: Synthesis of 2-Bromo-5-chlorobenzo[d]oxazole. 6

  • BLD Pharm. (2025).[1] Product Information: 2-Bromo-6-fluorobenzo[d]oxazole. 7

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Safety & Regulatory Compliance

Safety

A Senior Scientist's Guide to the Safe Disposal of 2-Bromo-6-fluorobenzo[d]oxazole

As professionals in the fields of research and drug development, our work is predicated on precision, safety, and a deep understanding of the materials we handle. 2-Bromo-6-fluorobenzo[d]oxazole, a halogenated heterocycl...

Author: BenchChem Technical Support Team. Date: February 2026

As professionals in the fields of research and drug development, our work is predicated on precision, safety, and a deep understanding of the materials we handle. 2-Bromo-6-fluorobenzo[d]oxazole, a halogenated heterocyclic compound, is a valuable building block in medicinal chemistry and materials science.[1][2] However, its chemical nature necessitates a rigorous and informed approach to its disposal. This guide moves beyond mere compliance, offering a procedural and logical framework for managing this compound's waste stream, ensuring the safety of personnel and the protection of our environment.

The core principle underpinning the disposal of any halogenated compound is meticulous segregation. The presence of bromine and fluorine atoms in the molecular structure fundamentally alters its environmental impact and the required disposal technology compared to simple organic solvents.[3][4] Adherence to these protocols is not just a matter of regulation; it is a cornerstone of responsible laboratory practice.

Hazard Profile and Rationale for Specialized Disposal

Understanding the "why" is critical to ensuring the "how" is executed flawlessly. While specific toxicological data for 2-Bromo-6-fluorobenzo[d]oxazole is not extensively published, its classification as a brominated and fluorinated aromatic compound places it within a category of chemicals requiring special attention.[5]

  • Inferred Hazards : Based on similarly structured molecules like 2-Bromo-6-fluorobenzaldehyde, we must assume potential hazards, including skin irritation, serious eye irritation, and respiratory irritation upon inhalation of dust or vapors.[6][7][8] Therefore, all handling and disposal operations must be conducted with appropriate Personal Protective Equipment (PPE).

  • Environmental Persistence : Halogenated organic compounds can be persistent in the environment and exhibit toxicity. Pouring this waste down the drain is strictly prohibited as it can disrupt wastewater treatment processes and contaminate aquatic ecosystems.[9][10]

  • Incineration Byproducts : The standard and required method for disposing of halogenated waste is high-temperature incineration at a licensed hazardous waste facility.[3][4] During this process, the bromine and fluorine atoms are converted into acidic gases such as hydrobromic acid (HBr) and hydrofluoric acid (HF).[11][12] These corrosive and toxic gases require specialized alkaline scrubbers within the incinerator's exhaust system to be neutralized before release. This complex treatment process is a primary reason for the stringent segregation requirements.[4]

The Critical Importance of Waste Segregation

In any modern laboratory, waste streams are segregated to enhance safety and minimize disposal costs. For halogenated compounds, this is a non-negotiable practice.

  • Non-Halogenated Waste : This stream, containing solvents like acetone, ethanol, or hexane, is often used as an alternative fuel source in cement kilns—a form of energy recovery.[4]

  • Halogenated Waste : This stream, which includes 2-Bromo-6-fluorobenzo[d]oxazole, is incompatible with fuel blending. Even small concentrations (as low as 1,000 ppm) of halogens can contaminate an entire drum of non-halogenated solvent, forcing the entire volume to be treated via the more expensive and complex incineration process.[4][10]

Cross-contamination is not only economically inefficient but can also create dangerous, unknown chemical mixtures. Proper segregation is the most effective control measure a researcher can implement to ensure safe and efficient disposal.

Table 1: Disposal Profile for 2-Bromo-6-fluorobenzo[d]oxazole
ParameterGuidelineRationale
Waste Classification Hazardous Waste: Halogenated Organic Compound[3][4]Contains covalently bonded bromine and fluorine, requiring specific disposal technology.
Primary Hazards Skin Irritant, Serious Eye Irritant, Potential Respiratory Irritant.[6][13]Dictates the necessary Personal Protective Equipment (PPE) during handling.
Disposal Method High-Temperature Incineration[3][4]Destroys the organic molecule and allows for the capture of resulting acid gases.[11][12]
Container Type UN-approved, chemically compatible container with a secure screw-top cap.[4]Prevents leaks, spills, and the release of vapors.
Segregation MANDATORY : Must be kept separate from non-halogenated organic waste.[10][14]Prevents contamination of recyclable solvent streams and avoids significant cost increases.[4]
Prohibited Actions DO NOT dispose of down the drain. DO NOT mix with non-halogenated waste. DO NOT leave the container open.[9][10]Prevents environmental contamination, regulatory violations, and safety hazards.

Standard Operating Protocol for Disposal

This protocol provides a step-by-step methodology for the collection and disposal of waste containing 2-Bromo-6-fluorobenzo[d]oxazole.

Step 1: Personal Protective Equipment (PPE)

Before handling the chemical or its waste, ensure you are wearing the following:

  • Eye Protection : Chemical safety goggles or a face shield.

  • Hand Protection : Chemically resistant gloves (e.g., nitrile).

  • Body Protection : A standard laboratory coat.

All handling of the solid compound or its solutions should be performed inside a certified chemical fume hood to prevent inhalation of dust or vapors.[9]

Step 2: Waste Container Selection and Preparation
  • Obtain the Correct Container : Procure a designated "Halogenated Organic Waste" container from your institution's Environmental Health & Safety (EHS) department. These are typically clearly marked, often with green labels.[3] The container must be made of a material compatible with the waste and have a secure, leak-proof screw-top cap.[4]

  • Pre-Label the Container : Before adding any waste, affix a "Hazardous Waste" label.[10][14] Clearly write "Halogenated Organic Waste" and list "2-Bromo-6-fluorobenzo[d]oxazole" as the first component. Leave space to add other components if it will be a mixed waste stream.

Step 3: Accumulating Waste
  • Transfer Waste : Carefully transfer the waste (whether solid residue, dissolved in a halogenated solvent, or in a reaction mixture) into the prepared container.

  • Update Contents List : Each time waste is added, update the container's label with the chemical name and approximate quantity of what was added. Use full chemical names—do not use abbreviations or chemical formulas.[3][14]

  • Secure the Container : Tightly close the container cap immediately after adding waste. The container must remain closed at all times except when waste is being actively added.[10][14]

Step 4: Storage and Final Disposal
  • Satellite Accumulation : Store the sealed and labeled waste container in a designated Satellite Accumulation Area (SAA) within your laboratory. This area should be clearly marked, be at or near the point of generation, and be under the control of the laboratory personnel.

  • Request Pickup : Once the container is full, or if you are discontinuing the project, submit a chemical waste pickup request to your institution's EHS department according to their specific procedures. Do not allow waste to accumulate for extended periods.

Disposal Workflow Diagram

The following diagram illustrates the decision-making process for the proper disposal of 2-Bromo-6-fluorobenzo[d]oxazole waste.

G Workflow for Halogenated Waste Disposal cluster_0 Phase 1: In-Lab Handling cluster_1 Phase 2: Final Disposal A Waste Generation (e.g., residual solid, reaction mixture) B Hazard Identification Is the compound halogenated (contains F, Cl, Br, I)? A->B C Select 'HALOGENATED' Waste Stream B->C Yes D Select 'NON-HALOGENATED' Waste Stream (Not for this compound) B->D No E Containerize Waste - Use designated, compatible container. - Keep container closed. C->E F Label Container Correctly - 'Hazardous Waste' heading. - List all chemical constituents. E->F G Store in Laboratory Satellite Accumulation Area (SAA) F->G H Request Waste Pickup (Contact EHS/Waste Management) G->H I Transport to Central Hazardous Waste Facility H->I J Final Disposal via High-Temperature Incineration with Acid Gas Scrubbing I->J

Caption: Decision workflow for the safe disposal of 2-Bromo-6-fluorobenzo[d]oxazole.

Emergency Procedures: Spill Management

In the event of an accidental spill, prompt and correct action is crucial to mitigate exposure and contamination.

  • Alert Personnel : Immediately alert others in the vicinity.

  • Assess the Spill : For a large or unmanageable spill, evacuate the area and contact your institution's emergency response line.[14]

  • Manage Small Spills : If the spill is small and you are trained to handle it:

    • Ensure you are wearing appropriate PPE, including respiratory protection if the material is a fine powder.

    • Contain the spill using a chemical spill kit with an inert absorbent material (e.g., vermiculite or sand). Do not use combustible materials like paper towels.

    • Carefully sweep or scoop the absorbed material into a sealable container.[15]

    • Label the container as "Spill Debris containing 2-Bromo-6-fluorobenzo[d]oxazole" and dispose of it as halogenated hazardous waste.[14]

    • Clean the spill area with an appropriate solvent and decontaminating solution, and dispose of all cleaning materials as hazardous waste.

By adhering to this comprehensive guide, you contribute to a culture of safety and environmental stewardship, ensuring that the valuable work conducted in our laboratories does not come at the cost of personal or ecological well-being.

References

  • Braun Research Group. (n.d.). Halogenated Organic Liquids - Standard Operating Procedure. University of Illinois Urbana-Champaign.
  • Science Ready. (n.d.). Safe Handing & Disposal of Organic Substances – HSC Chemistry.
  • Bucknell University. (2016, April 15). WASTE MANAGEMENT.
  • University of British Columbia. (n.d.). Organic Solvent Waste Disposal. Safety & Risk Services.
  • University of North Carolina at Chapel Hill. (n.d.). 7.2 Organic Solvents. Environment, Health and Safety.
  • U.S. Environmental Protection Agency. (n.d.). Disposal Guidance | I-WASTE DST.
  • ChemicalBook. (2022, August 11). Chemical Safety Data Sheet MSDS / SDS - 2-BroMo-6-fluorobenzaldehyde oxiMe.
  • Sigma-Aldrich. (2025, November 6). SAFETY DATA SHEET - 2-Bromobenzoic acid.
  • Fisher Scientific. (2025, September 5). SAFETY DATA SHEET - Benzoic acid, 2-fluoro-.
  • U.S. Environmental Protection Agency. (n.d.). Other Disposal Guidance | I-WASTE DST.
  • Fisher Scientific. (2025, December 26). SAFETY DATA SHEET - 2-Bromo-6-fluorobenzaldehyde.
  • PubChem. (n.d.). 2-Bromo-6-fluorobenzaldehyde. National Center for Biotechnology Information.
  • U.S. Government Publishing Office. (2000, December 26). Appendix III to Part 268, Title 40 -- List of Halogenated Organic Compounds Regulated Under § 268.32. Electronic Code of Federal Regulations (eCFR).
  • AK Scientific, Inc. (n.d.). Safety Data Sheet (United States) - Ethyl 2-bromo-6-fluorobenzoate.
  • Ossila. (2023, June 27). SAFETY DATA SHEET - 2-Bromo-6-fluorobenzaldehyde.
  • BLD Pharm. (n.d.). 1516000-63-7|2-Bromo-6-fluorobenzo[d]oxazole.
  • BenchChem. (2025, December). An In-depth Technical Guide to 2-Bromo-5-chlorobenzo[d]oxazole: Current Knowledge and Data.

Sources

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